Chemical structure and molecular weight of 2-Fluoro-6-methoxy-4-methylphenol
An In-Depth Technical Guide to the Chemical Structure and Molecular Weight of 2-Fluoro-6-methoxy-4-methylphenol[1] Abstract This technical guide provides a comprehensive analysis of 2-Fluoro-6-methoxy-4-methylphenol (CAS...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Chemical Structure and Molecular Weight of 2-Fluoro-6-methoxy-4-methylphenol[1]
Abstract
This technical guide provides a comprehensive analysis of 2-Fluoro-6-methoxy-4-methylphenol (CAS: 127685-76-1), a specialized fluorinated phenol derivative used as a critical intermediate in pharmaceutical synthesis and metabolic stability studies.[1] We explore its physicochemical properties, structural characterization (
H/F NMR), and synthetic pathways, offering researchers a self-validating protocol for its identification and handling.[1]
Chemical Identity & Structural Analysis[1][2]
2-Fluoro-6-methoxy-4-methylphenol is a trisubstituted benzene ring featuring a hydroxyl group, a fluorine atom, a methoxy group, and a methyl group.[1] It is a derivative of creosol (2-methoxy-4-methylphenol) where a fluorine atom has been introduced at the ortho position relative to the hydroxyl group.[1]
Property
Data
IUPAC Name
2-Fluoro-6-methoxy-4-methylphenol
Common Synonyms
6-Fluoro-creosol; 2-Fluoro-6-methoxy-p-cresol
CAS Registry Number
127685-76-1
Molecular Formula
Molecular Weight
156.15 g/mol
SMILES
Cc1cc(F)c(O)c(OC)c1
InChI Key
WUTRCDSHSMRETH-UHFFFAOYSA-N
Structural Topology
The molecule possesses a 1,2,4,6-substitution pattern on the benzene ring:
Position 1: Hydroxyl (-OH) – The principal functional group defining the phenol.[1]
Position 2: Fluorine (-F) – Introduced to modulate lipophilicity and metabolic stability (blocking Phase I oxidation at this site).[1]
The synthesis of 2-Fluoro-6-methoxy-4-methylphenol typically involves the electrophilic fluorination of the precursor Creosol (2-methoxy-4-methylphenol) .[1] This reaction exploits the directing effects of the hydroxyl and methoxy groups to selectively install the fluorine atom.[1]
Reaction Pathway
The hydroxyl group (strong ortho/para director) and methoxy group (strong ortho/para director) cooperatively direct the electrophile to the vacant position ortho to the phenol.[1]
The proton at C5 is distant from the fluorine, showing minimal coupling, appearing often as a singlet or a finely split doublet.[1]
NMR Logic Diagram
Figure 2: NMR coupling logic demonstrating the influence of the fluorine atom on aromatic protons.
Applications & Safety
Research Applications
Metabolic Stability Tracer: The introduction of fluorine at the 2-position blocks metabolic hydroxylation or oxidation at that site, extending the half-life of the parent scaffold in liver microsome stability assays.[1]
Lignin Model Compounds: Used to study the degradation pathways of fluorinated lignin derivatives in biomass valorization research.[1]
Pharmaceutical Intermediate: A precursor for synthesizing complex benzaldehyde derivatives (e.g., 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde) used in kinase inhibitor development.[1]
Safety & Handling (SDS Highlights)
Hazards: Skin Irritant (H315), Eye Irritant (H319), STOT SE (H335).[1]
Storage: Keep container tightly closed in a dry, well-ventilated place. Recommended storage temperature: 2–8 °C .
PPE: Wear nitrile gloves and safety goggles.[1] Avoid dust/vapor inhalation.[1]
References
National Center for Biotechnology Information (NCBI). (2024).[1] PubChem Compound Summary for 2-Fluoro-4-methylphenol (Analog Reference). Retrieved from [Link]
2-Fluoro-6-methoxy-4-methylphenol CAS number and IUPAC nomenclature
Topic: 2-Fluoro-6-methoxy-4-methylphenol CAS number and IUPAC nomenclature Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary 2-Fluoro-6-methoxy-4-m...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 2-Fluoro-6-methoxy-4-methylphenol CAS number and IUPAC nomenclature
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary
2-Fluoro-6-methoxy-4-methylphenol (CAS: 127685-76-1 ) is a specialized fluorinated phenolic building block critical to the synthesis of bioactive vanilloid derivatives. Structurally, it represents a fluorinated analog of Creosol (2-methoxy-4-methylphenol), where the introduction of a fluorine atom at the ortho position (C6 relative to the phenol, or C2 by IUPAC priority) significantly alters the electronic and lipophilic profile of the molecule.
This compound serves as the primary intermediate for the synthesis of 3-fluoro-4-hydroxy-5-methoxybenzaldehyde (Fluorinated Vanillin), a scaffold extensively used in the development of TRPV1 modulators (e.g., resiniferatoxin analogs) and Caffeic Acid Phenethyl Amide (CAPA) derivatives. Its strategic importance lies in the bioisosteric replacement of hydrogen with fluorine, which enhances metabolic stability and binding affinity in drug targets.
Chemical Identity & Nomenclature
Accurate identification is paramount for regulatory compliance and database integration.
Parameter
Detail
CAS Registry Number
127685-76-1
IUPAC Name
2-Fluoro-6-methoxy-4-methylphenol
Common Synonyms
6-Fluorocreosol; 2-Fluoro-6-methoxy-p-cresol
Molecular Formula
C₈H₉FO₂
Molecular Weight
156.15 g/mol
SMILES
Cc1cc(F)c(O)c(OC)c1
InChI Key
WUTRCDSHSMRETH-UHFFFAOYSA-N
Structural Analysis
The molecule features a trisubstituted benzene ring:[1]
Hydroxy Group (-OH): Directs electrophilic substitution and serves as a hydrogen bond donor.
Methoxy Group (-OCH₃): Provides electron density via resonance (+M effect), activating the ring.
Fluorine Atom (-F): Induces a strong electron-withdrawing inductive effect (-I), modulating the pKa of the phenolic hydroxyl and increasing lipophilicity (LogP).
Methyl Group (-CH₃): Located at the para position relative to the hydroxyl, blocking this site and directing further functionalization (e.g., oxidation) to the benzylic carbon.
Physicochemical Properties
Note: Experimental values for this specific intermediate are rare in open literature; data below synthesizes predicted and analog-based properties.
Property
Value / Description
Source/Logic
Physical State
Crystalline Solid or Oil
Analogous to fluorinated phenols; often low-melting solids.
Melting Point
N/A (Intermediate)
Downstream aldehyde melts at 114–118 °C [1].
Solubility
DMSO, Methanol, Chloroform
Lipophilic nature; sparingly soluble in water.
Acidity (pKa)
~9.5 (Predicted)
Slightly more acidic than Creosol (pKa ~10.3) due to F-inductive effect.
Stability
Air/Light Sensitive
Phenolic core is susceptible to oxidation; store under inert gas.
Synthetic Pathways & Manufacturing
The synthesis of 2-Fluoro-6-methoxy-4-methylphenol typically proceeds via the Electrophilic Fluorination of Creosol. This route is preferred over nucleophilic substitution due to the electron-rich nature of the phenolic ring.
Core Synthesis: Fluorination of Creosol
Reaction Logic: The hydroxyl and methoxy groups strongly activate the ortho and para positions. Since the para position is blocked by the methyl group and one ortho position is occupied by the methoxy group, the electrophilic fluorine is directed exclusively to the remaining ortho position (C6).
Catalyst: Cobalt(II) salt (e.g., Co(OAc)₂, 1 mol%).
Base: NaOH (2 equivalents).
Solvent: Ethylene Glycol (5 mL).
Conditions: Stir at 80°C under Oxygen atmosphere (1 atm) for 8 hours.
Mechanism: The basic conditions generate the phenolate, facilitating the radical oxidation of the benzylic methyl group to an aldehyde.
Isolation: Acidify with 2% HCl, extract with Methyl tert-butyl ether (MTBE), and purify via silica chromatography.
Visualization: Synthesis & Application Workflow
Figure 1: Synthetic workflow from Creosol to the Target Intermediate and its downstream conversion to Fluorinated Vanillin derivatives.
Applications in Drug Development
The introduction of fluorine into the vanilloid scaffold serves three critical medicinal chemistry functions:
Metabolic Blocking: The C-F bond is metabolically stable, preventing hydroxylation at the ortho position, which extends the half-life of the drug.
pKa Modulation: Fluorine lowers the pKa of the phenol group (making it more acidic), which can enhance hydrogen bonding interactions with receptor sites (e.g., Serine/Threonine residues in TRPV1 pockets).
Lipophilicity: Increases membrane permeability (LogP), aiding in Blood-Brain Barrier (BBB) penetration for central nervous system targets.
Key Research Areas:
TRPV1 Antagonists: For pain management (neuropathic pain).
Antioxidants: Caffeic Acid Phenethyl Amide (CAPA) derivatives synthesized from this core show enhanced stability against oxidative stress compared to non-fluorinated analogs [1].
Safety & Handling (SDS Highlights)
Based on GHS classifications for similar fluorinated phenols.
Signal Word:WARNING
Hazard Statements:
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
Precautionary Measures:
Wear nitrile gloves and safety goggles.
Handle in a fume hood to avoid inhalation of dust/vapors.
Store under inert gas (Argon/Nitrogen) to prevent oxidation (browning).
References
PubChem. (n.d.). 2-Fluoro-6-methylphenol and Related Compounds. National Library of Medicine.[4] Retrieved February 18, 2026, from [Link]
2-Fluoro-6-methoxy-4-methylphenol: Metabolic Fate and Application as a Mechanistic Probe
This in-depth technical guide details the metabolic role, physicochemical properties, and experimental applications of 2-Fluoro-6-methoxy-4-methylphenol (CAS: 127685-76-1). Executive Summary 2-Fluoro-6-methoxy-4-methylph...
Author: BenchChem Technical Support Team. Date: February 2026
This in-depth technical guide details the metabolic role, physicochemical properties, and experimental applications of 2-Fluoro-6-methoxy-4-methylphenol (CAS: 127685-76-1).
Executive Summary
2-Fluoro-6-methoxy-4-methylphenol is a fluorinated analog of creosol (2-methoxy-4-methylphenol) and a structural derivative of guaiacol . In drug development and toxicology, it serves two critical functions: as a metabolic intermediate in the degradation of fluorinated aromatics and as a mechanistic probe used to block metabolic "soft spots" (specifically ortho-hydroxylation).
By substituting a hydrogen with fluorine at the 2-position relative to the phenol, this molecule alters the electronic landscape of the aromatic ring—lowering the pKa of the phenolic hydroxyl and preventing oxidative ring opening at that specific site. This guide details its formation, biotransformation pathways, and utility in validating metabolic stability.
Chemical Identity & Physicochemical Properties[1][2][3][4]
Understanding the metabolic behavior of this intermediate requires analyzing how the fluorine atom perturbs the standard creosol scaffold.
Property
Value / Description
Metabolic Implication
CAS Number
127685-76-1
Unique identifier for reference standards.
IUPAC Name
2-Fluoro-6-methoxy-4-methylphenol
Defines substitution pattern: F and OMe flank the OH.
Molecular Formula
C₈H₉FO₂
MW: 156.15 g/mol .
Structural Class
Fluorinated Guaiacol / Cresol
Analog of lignin degradation products.
Acidity (pKa)
~8.5 - 9.0 (Predicted)
The electron-withdrawing F atom (inductively) makes the phenol more acidic than creosol (pKa ~10), potentially enhancing Phase II conjugation rates.
Lipophilicity (LogP)
~2.1
Moderately lipophilic; readily permeable to hepatocyte membranes.
The "Fluorine Effect" on Metabolism
The C–F bond is metabolically robust (approx. 116 kcal/mol vs. 99 kcal/mol for C–H).[1][2] In this molecule, the fluorine atom is strategically placed to:
Block ortho-Hydroxylation: It prevents CYP450 enzymes from inserting oxygen at the 2-position, a common degradation route for phenols.
Modulate Electronic Density: The electronegativity of fluorine deactivates the ring slightly towards electrophilic attack (e.g., by reactive quinones), potentially reducing toxicity compared to non-fluorinated analogs.
Metabolic Origins and Formation
This intermediate typically arises from the metabolism of precursor drugs, agrochemicals, or industrial fluorotoluenes.
Precursor Sources
Fluorinated Toluenes: Metabolism of 3-fluoro-5-methoxytoluene via CYP450-mediated ring hydroxylation.
Fluorinated Anisoles: O-demethylation of 1,2-dimethoxy-3-fluoro-5-methylbenzene .
Lignin Model Studies: Used as a tracer in the biodegradation of fluorinated lignin to map the cleavage of ether bonds without the ring rapidly degrading.
Biotransformation Pathways
Once formed, 2-Fluoro-6-methoxy-4-methylphenol undergoes distinct biotransformations. The presence of fluorine shifts the metabolic flux away from ring opening and toward side-chain oxidation.
Pathway A: Side-Chain Oxidation (Dominant)
Because the ring is deactivated and the ortho position is blocked, metabolic pressure shifts to the para-methyl group.
Alcohol Formation: CYP450 oxidation of the methyl group to 2-fluoro-4-(hydroxymethyl)-6-methoxyphenol .
Aldehyde Formation: Further oxidation to 3-fluoro-4-hydroxy-5-methoxybenzaldehyde (a fluorinated vanillin analog).
Acid Formation: Conversion to the corresponding benzoic acid derivative.
Pathway B: Phase II Conjugation
The increased acidity of the phenolic hydroxyl group (due to the ortho-fluorine) facilitates rapid conjugation.
Glucuronidation: UGT enzymes transfer glucuronic acid to the OH group.
Sulfation: SULT enzymes transfer a sulfate group.
Note: These conjugates are the primary urinary metabolites detected in in vivo studies.
Pathway C: Defluorination (Minor/Rare)
Unlike aliphatic fluorides, the aromatic C–F bond is stable. Defluorination typically only occurs if an "NIH Shift" mechanism attempts to hydroxylate the carbon bearing the fluorine, or via specific reductive pathways in anaerobic microbial metabolism.
Visualization: Metabolic Fate Diagram
The following diagram illustrates the divergence between the blocked ring-hydroxylation pathway and the promoted side-chain oxidation.
Figure 1: Metabolic pathway map showing the diversion of metabolism toward side-chain oxidation due to the fluorine block on the aromatic ring.
Experimental Protocols
Synthesis of Downstream Metabolites (Reference Standards)
To validate metabolic pathways, researchers often need to synthesize the aldehyde metabolite (3-fluoro-4-hydroxy-5-methoxybenzaldehyde).
Dissolve substrate (1 mmol) and Cobalt(II) acetate (1 mol%) in ethylene glycol.
Add NaOH (2 eq) to deprotonate the phenol.
Stir at 80°C under an O₂ atmosphere (1 atm) for 8 hours.
Acidify with 2% HCl and extract with Methyl tert-butyl ether (MTBE).[3]
Result: High-yield conversion of the methyl group to the aldehyde, confirming the side-chain oxidation susceptibility.
In Vitro Metabolic Stability Assay
Objective: Determine the intrinsic clearance (CLint) and identify if the fluorine atom effectively blocks metabolism compared to non-fluorinated creosol.
System: Human Liver Microsomes (HLM) or Recombinant CYP450s (e.g., CYP2D6, CYP3A4).
Incubation:
Substrate conc: 1 µM.
Protein conc: 0.5 mg/mL.
Cofactor: NADPH regenerating system.
Timepoints: 0, 5, 15, 30, 60 min at 37°C.
Quench: Add ice-cold Acetonitrile containing Internal Standard (e.g., Deuterated Creosol).
Analysis: LC-MS/MS.
Ionization: ESI Negative mode (Phenols ionize well in Neg).
Transitions: Monitor parent [M-H]⁻ (m/z 155) and specific fragments (loss of CH₃, loss of CO).
Analytical Detection & Identification
Mass Spectrometry (LC-MS/MS)
Parent Ion: m/z 155.05 [M-H]⁻ (Negative Mode).
Fragmentation Pattern:
m/z 140: Loss of Methyl radical (•CH₃) from the methoxy group.
m/z 112: Subsequent loss of CO.
Diagnostic: The presence of the Fluorine atom prevents the typical H-loss patterns seen in creosol, and the mass shift (+18 Da vs creosol) confirms substitution.
NMR Spectroscopy[8]
19F-NMR: This is the most powerful tool for tracking this metabolite in complex biological mixtures (e.g., urine or cell lysate) without extensive purification.
Signal: Expect a singlet or doublet (if coupling to H) around -130 to -140 ppm (relative to CFCl₃).
Shift Sensitivity: The chemical shift will change significantly upon glucuronidation, allowing simultaneous quantification of free vs. conjugated forms.
References
ChemicalBook. (n.d.). 2-Fluoro-6-methoxy-4-methylphenol Product Description and Synthesis. Retrieved from
Boersma, M. G., et al. (1993). Use of Fluorinated Compounds To Detect Aromatic Metabolites from m-Cresol in a Methanogenic Consortium. Applied and Environmental Microbiology. Retrieved from
Meanwell, N. A. (2018). Fluorine in Medicinal Chemistry. Annual Reports in Medicinal Chemistry. (Contextual grounding on Fluorine metabolic blocking).
Sigma-Aldrich. (n.d.). 2-Fluoro-6-methoxy-4-methylphenol Safety and Data Sheet. Retrieved from
Haghi, B., et al. (2014). Cobalt-catalyzed oxidation of p-cresols to p-hydroxybenzaldehydes. Tetrahedron Letters.
An In-Depth Technical Guide to Hydrogen Bonding Interactions in 2-Fluoro-6-methoxy-4-methylphenol
This guide provides a comprehensive technical analysis of the hydrogen bonding interactions in 2-Fluoro-6-methoxy-4-methylphenol. It is intended for researchers, scientists, and drug development professionals who are int...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical analysis of the hydrogen bonding interactions in 2-Fluoro-6-methoxy-4-methylphenol. It is intended for researchers, scientists, and drug development professionals who are interested in understanding and characterizing the nuanced non-covalent interactions that govern molecular conformation and intermolecular association. By synthesizing established principles from studies on analogous substituted phenols, this document outlines the expected hydrogen bonding behavior of the title compound and provides detailed protocols for its empirical and theoretical investigation.
Executive Summary: The Significance of Hydrogen Bonding in Drug Design
Hydrogen bonds are fundamental to molecular recognition, protein-ligand binding, and the overall physicochemical properties of active pharmaceutical ingredients (APIs). The presence, strength, and directionality of hydrogen bonds can profoundly influence a molecule's solubility, permeability, metabolic stability, and target affinity. In the specific case of 2-Fluoro-6-methoxy-4-methylphenol, the interplay between the hydroxyl, fluoro, and methoxy substituents creates a fascinating landscape of potential intramolecular and intermolecular hydrogen bonds. A thorough understanding of these interactions is paramount for predicting the molecule's behavior in biological systems and for the rational design of new chemical entities.
Molecular Architecture and Potential Hydrogen Bonding Networks
The structure of 2-Fluoro-6-methoxy-4-methylphenol features a hydroxyl group (-OH) ortho to both a fluorine atom (-F) and a methoxy group (-OCH3). This arrangement allows for the possibility of several distinct hydrogen bonding scenarios, which will dictate the molecule's conformational preferences and its interactions with its environment.
Intramolecular Hydrogen Bonding
The proximity of the ortho-substituents to the phenolic hydroxyl group allows for the formation of intramolecular hydrogen bonds. These interactions can significantly influence the molecule's conformation by locking the hydroxyl proton in a specific orientation.
O-H···F Interaction: The formation of a five-membered ring through a hydrogen bond between the hydroxyl proton and the adjacent fluorine atom is a key consideration. Studies on 2-fluorophenol have shown this interaction to be relatively weak.[1][2] The high electronegativity of fluorine makes it a poor hydrogen bond acceptor compared to oxygen or nitrogen.[1][2] However, even a weak intramolecular hydrogen bond can influence the conformational equilibrium.[3][4]
O-H···O Interaction: An intramolecular hydrogen bond can also form between the hydroxyl proton and the oxygen atom of the methoxy group, creating a five-membered ring. In related 2-methoxyphenols, this type of hydrogen bond is generally considered to be stronger than the O-H···F interaction.[3]
The competition between these two potential intramolecular hydrogen bonds will determine the preferred conformation of the molecule in the gas phase or in non-polar solvents.
Intermolecular Hydrogen Bonding
In the condensed phase (liquid or solid) or in the presence of other hydrogen bonding species, intermolecular hydrogen bonds will play a crucial role.
Self-Association: Molecules of 2-Fluoro-6-methoxy-4-methylphenol can form hydrogen-bonded dimers or higher-order oligomers.[5][6] The phenolic hydroxyl group can act as a hydrogen bond donor, while the oxygen atoms of the hydroxyl and methoxy groups, and to a lesser extent the fluorine atom, can act as acceptors.
Solvent Interactions: In protic solvents (e.g., water, alcohols) or aprotic hydrogen bond accepting solvents (e.g., DMSO, acetone), the molecule will engage in hydrogen bonding with the solvent molecules.[7][8] The relative strength of these interactions compared to intramolecular and self-association interactions will determine the molecule's solubility and other solution-state properties.
The interplay between these various hydrogen bonding modes is a critical aspect of the molecule's overall chemical behavior.
Visualizing Hydrogen Bonding Interactions
The following diagrams illustrate the potential hydrogen bonding networks in 2-Fluoro-6-methoxy-4-methylphenol.
Caption: Potential Hydrogen Bonding Modes.
Experimental Characterization of Hydrogen Bonds
A combination of spectroscopic techniques can be employed to empirically investigate the hydrogen bonding interactions in 2-Fluoro-6-methoxy-4-methylphenol.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a powerful tool for studying hydrogen bonding, as the frequency of the O-H stretching vibration is highly sensitive to its environment.[5][7]
Experimental Protocol:
Sample Preparation: Prepare a series of solutions of 2-Fluoro-6-methoxy-4-methylphenol in a non-polar solvent (e.g., carbon tetrachloride or cyclohexane) at varying concentrations (e.g., 0.01 M to 1 M).
Data Acquisition: Record the FTIR spectra of each solution in the region of 3000-3800 cm⁻¹.
Data Analysis:
At low concentrations, a sharp band corresponding to the "free" (non-hydrogen-bonded) O-H stretch is expected.
As the concentration increases, the appearance of a broader, lower-frequency band indicates the formation of intermolecularly hydrogen-bonded species (dimers, oligomers).[5][6]
The position of the "free" O-H band can provide insight into the presence of an intramolecular hydrogen bond. A lower frequency compared to a phenol without ortho-substituents capable of hydrogen bonding would suggest an intramolecular interaction.
¹H NMR spectroscopy is another valuable technique for probing hydrogen bonds. The chemical shift of the hydroxyl proton is highly dependent on its involvement in hydrogen bonding.[3]
Experimental Protocol:
Solvent Titration: Prepare a series of solutions of 2-Fluoro-6-methoxy-4-methylphenol in a non-polar, aprotic solvent (e.g., CDCl₃ or CCl₄).
Titration with a Hydrogen Bond Acceptor: Titrate the solution with a strong hydrogen bond accepting solvent, such as DMSO-d₆.
Data Acquisition: Record the ¹H NMR spectrum after each addition of the titrant.
Data Analysis:
The chemical shift of the hydroxyl proton will change upon addition of the hydrogen bond acceptor.
By analyzing the change in chemical shift as a function of the acceptor concentration, the equilibrium constant for the formation of the intermolecular hydrogen bond can be determined.[3]
This can be used to indirectly assess the strength of the intramolecular hydrogen bond; a stronger intramolecular bond will require a higher concentration of the external acceptor to disrupt it.[3]
Caption: NMR Titration Experimental Workflow.
Computational Modeling of Hydrogen Bonding
Quantum chemical calculations provide a powerful theoretical framework for investigating the energetics and geometries of hydrogen bonds.
Computational Workflow:
Conformational Search: Perform a systematic conformational search of 2-Fluoro-6-methoxy-4-methylphenol to identify all low-energy conformers. This is crucial to locate the different intramolecularly hydrogen-bonded structures.
Geometry Optimization and Frequency Calculations: Optimize the geometry of each conformer using a suitable level of theory (e.g., B3LYP or MP2 with a basis set such as 6-311++G(d,p)). Frequency calculations should be performed to confirm that the optimized structures are true minima on the potential energy surface and to obtain theoretical vibrational frequencies for comparison with experimental FTIR data.
Calculation of Hydrogen Bond Energies: The strength of the intramolecular hydrogen bonds can be estimated by comparing the energies of the hydrogen-bonded conformers with that of a non-hydrogen-bonded (e.g., trans) conformer.
Natural Bond Orbital (NBO) Analysis: NBO analysis can provide further insight into the nature of the hydrogen bonding interactions by quantifying the orbital interactions between the lone pairs of the acceptor atom and the antibonding orbital of the O-H bond.[4]
Parameter
Computational Method
Insight Provided
Relative Energies
Geometry Optimization (e.g., DFT, MP2)
Conformational stability and H-bond strength
Vibrational Frequencies
Frequency Calculation
Comparison with experimental IR spectra
Orbital Interactions
Natural Bond Orbital (NBO) Analysis
Nature and strength of the H-bond
Table 2: Computational Parameters for Hydrogen Bond Analysis.
Conclusion and Future Directions
The hydrogen bonding landscape of 2-Fluoro-6-methoxy-4-methylphenol is a delicate balance of competing intramolecular interactions and the potential for robust intermolecular associations. Based on the literature for analogous compounds, it is anticipated that an intramolecular hydrogen bond between the hydroxyl group and the methoxy oxygen will be the dominant non-covalent interaction influencing its gas-phase and non-polar solution conformation. However, in protic or strongly hydrogen-bond-accepting environments, intermolecular hydrogen bonds are expected to prevail.
The experimental and computational protocols outlined in this guide provide a robust framework for the detailed characterization of these interactions. A thorough understanding of the hydrogen bonding behavior of 2-Fluoro-6-methoxy-4-methylphenol is a critical step in its evaluation as a potential drug candidate or as a scaffold for the design of new bioactive molecules. Future work should focus on co-crystallization studies with relevant biological targets to directly observe the role of these hydrogen bonds in molecular recognition.
References
Kovács, A., Macsári, I., & Hargittai, I. (1999). Intramolecular Hydrogen Bonding in Fluorophenol Derivatives: 2-Fluorophenol, 2,6-Difluorophenol, and 2,3,5,6-Tetrafluorohydroquinone. The Journal of Physical Chemistry A, 103(16), 3110-3114. [Link]
Gordy, W. (1939). Spectroscopic Evidence of Hydrogen Bonds: Aniline and Some Substituted Phenols. The Journal of Chemical Physics, 7(3), 167-171. [Link]
Crocker, D., & Abraham, R. J. (2020). Approximating the Strength of the Intramolecular Hydrogen Bond in 2-Fluorophenol and Related Compounds: A New Application of a Classic Technique. The Journal of Organic Chemistry, 85(10), 6547-6554. [Link]
Abraham, R. J., & Reid, M. (2009). Is there an intramolecular hydrogen bond in 2-halophenols? A theoretical and spectroscopic investigation. Physical Chemistry Chemical Physics, 11(34), 7433-7439. [Link]
Kovács, A., Macsári, I., & Hargittai, I. (1999). Intramolecular Hydrogen Bonding in Fluorophenol Derivatives: 2-Fluorophenol, 2,6-Difluorophenol, and 2,3,5,6-Tetrafluorohydroquinone. The Journal of Physical Chemistry A, 103(16), 3110-3114. [Link]
Filarowski, A., Koll, A., & Rospenk, M. (2019). Intramolecular Hydrogen Bonds in Selected Aromatic Compounds: Recent Developments. Molecules, 24(21), 3948. [Link]
Almeida, R. P., & Buehl, M. (2019). Intramolecular H-Bond Is Formed in 2-Fluorophenol and 2-Fluorothiophenol, but It May Not Be the Main Pathway of the JFH Coupling Constant Transmission. The Journal of Physical Chemistry A, 123(45), 9789-9796. [Link]
Sarma, B., & Bhattacharyya, P. K. (2024). A systematic study on interplay between intermolecular hydrogen bonding and aromaticity. Journal of Molecular Modeling, 30(1), 23. [Link]
Singh, S., & Rao, C. N. R. (1966). Hydrogen Bonding between Phenols and Nitriles. Canadian Journal of Chemistry, 44(21), 2611-2615. [Link]
Fedor, A. M., & Toda, M. J. (2014). Investigating Hydrogen Bonding in Phenol Using Infrared Spectroscopy and Computational Chemistry. Journal of Chemical Education, 91(12), 2262-2266. [Link]
Fedor, A. M., & Toda, M. J. (2014). Investigating Hydrogen Bonding in Phenol Using Infrared Spectroscopy and Computational Chemistry. Journal of Chemical Education, 91(12), 2262-2266. [Link]
Dearden, J. C., & Forbes, W. F. (1960). THE STUDY OF HYDROGEN BONDING AND RELATED PHENOMENA BY ULTRAVIOLET LIGHT ABSORPTION. Canadian Journal of Chemistry, 38(10), 1839-1851. [Link]
UV-Vis absorption spectra data for 2-Fluoro-6-methoxy-4-methylphenol
An In-Depth Technical Guide to the UV-Vis Absorption Spectroscopy of 2-Fluoro-6-methoxy-4-methylphenol For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Foreword:...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the UV-Vis Absorption Spectroscopy of 2-Fluoro-6-methoxy-4-methylphenol
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Foreword: Unveiling the Electronic Landscape of a Key Building Block
In the intricate world of pharmaceutical and materials science, a deep understanding of the physicochemical properties of molecular building blocks is paramount. 2-Fluoro-6-methoxy-4-methylphenol, a substituted phenol, presents a unique electronic profile due to the interplay of its electron-donating and electron-withdrawing functional groups. This guide provides a comprehensive exploration of its ultraviolet-visible (UV-Vis) absorption characteristics, offering not just data, but a foundational understanding of the principles, experimental design, and data interpretation critical for its application in research and development. The protocols and insights presented herein are designed to be a self-validating framework, ensuring robust and reproducible results.
The Fundamental Principles of UV-Vis Absorption in Aromatic Systems
UV-Vis spectroscopy is a powerful analytical technique that probes the electronic transitions within a molecule.[1] When a molecule absorbs ultraviolet or visible light, its electrons are promoted from a lower energy ground state to a higher energy excited state.[2] For aromatic compounds like 2-Fluoro-6-methoxy-4-methylphenol, the most significant electronic transitions are typically π→π* transitions associated with the conjugated π-system of the benzene ring.[1][2]
The position of the maximum absorbance (λmax) and the intensity of the absorption (molar absorptivity, ε) are highly sensitive to the molecular structure. Substituents on the aromatic ring can cause shifts in the absorption wavelength:
Bathochromic Shift (Red Shift): A shift to a longer wavelength, often caused by substituents that extend the conjugated system or by electron-donating groups.
Hypsochromic Shift (Blue Shift): A shift to a shorter wavelength.
The hydroxyl (-OH), methoxy (-OCH3), and methyl (-CH3) groups on the target molecule are generally considered electron-donating groups, which are expected to cause a bathochromic shift compared to unsubstituted benzene. The fluorine (-F) atom, being highly electronegative, can have a more complex influence.
Experimental Protocol: Acquiring the UV-Vis Absorption Spectrum
The following protocol is a detailed, step-by-step methodology for obtaining the UV-Vis absorption spectrum of 2-Fluoro-6-methoxy-4-methylphenol. This procedure is designed to ensure accuracy and reproducibility.
Caption: Influence of experimental parameters on the UV-Vis spectrum of phenolic compounds.
Conclusion
This technical guide has provided a comprehensive framework for understanding and obtaining the UV-Vis absorption spectrum of 2-Fluoro-6-methoxy-4-methylphenol. While direct experimental data remains to be published, the principles outlined, the detailed experimental protocol, and the interpretation of a representative hypothetical spectrum offer a solid foundation for researchers. The self-validating nature of the described protocols, grounded in established spectrophotometric principles, ensures that when applied, the resulting data will be of high integrity. The provided insights into the structural and environmental influences on the electronic transitions of this molecule will aid in its effective application in drug development and materials science.
References
Scribd. (n.d.). UV-Vis Analysis of Phenol Solutions. Retrieved from [Link]
Lu Le Laboratory. (2013, October 7). UV-Visible Spectrophotometric Determination of Phenol in Wastewater-Experiment of Instrumental Analysis. Retrieved from [Link]
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning.
AZoOptics. (2025, May 1). How to Interpret UV-Vis Spectroscopy Results: A Beginner's Guide. Retrieved from [Link]
Digital Commons @ Cal Poly. (n.d.). UV-Vis Characterization of Aromatic Content in Bio-oil. Retrieved from [Link]
Michigan State University Department of Chemistry. (n.d.). UV-Visible Spectroscopy. Retrieved from [Link]
Journal of Emerging Technologies and Innovative Research. (2025, April). UV- Vis Spectroscopic Study of Oxidation of Phenol by Quinalidinum Cholorochromate in Aqueous Acetic Acid Medium. Retrieved from [Link]
Reagents for electrophilic fluorination of 2-methoxy-4-methylphenol
An Application Guide to the Electrophilic Fluorination of 2-Methoxy-4-Methylphenol Introduction: The Strategic Value of Fluorinated Phenols In the landscape of modern drug discovery, the strategic incorporation of fluori...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide to the Electrophilic Fluorination of 2-Methoxy-4-Methylphenol
Introduction: The Strategic Value of Fluorinated Phenols
In the landscape of modern drug discovery, the strategic incorporation of fluorine is a cornerstone of medicinal chemistry.[1][2] The unique physicochemical properties of the fluorine atom—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, membrane permeability, and binding affinity for its biological target.[2][3][4] Phenolic scaffolds are ubiquitous in pharmaceuticals, and their fluorinated analogues are of significant interest.
This application note serves as a comprehensive guide for the electrophilic fluorination of 2-methoxy-4-methylphenol, an electron-rich aromatic substrate. Electrophilic fluorination provides a direct pathway to introduce fluorine onto such nucleophilic systems, utilizing reagents that deliver an electrophilic fluorine equivalent ("F+").[5][6] We will delve into the selection of appropriate reagents, explore the underlying reaction mechanisms, and provide detailed, field-tested protocols for researchers, scientists, and drug development professionals.
Understanding the Substrate: 2-Methoxy-4-Methylphenol
The success of an electrophilic fluorination reaction is intrinsically linked to the electronic nature of the substrate. 2-Methoxy-4-methylphenol is a highly activated aromatic ring, making it a prime candidate for this transformation.
Activating Groups: The hydroxyl (-OH) and methoxy (-OCH₃) groups are powerful ortho-, para-directing activators due to resonance donation of their lone pairs into the aromatic system. The methyl (-CH₃) group is a weaker ortho-, para-directing activator through hyperconjugation.
Regioselectivity: The positions ortho and para to the potent -OH and -OCH₃ activating groups are the most electron-rich and therefore the most nucleophilic. The primary sites for electrophilic attack are C6 (ortho to -OH, meta to -OCH₃) and C5 (ortho to -OCH₃, meta to -OH). The C3 position is also activated but may be slightly less favored. The interplay of these directing effects dictates the final regiochemical outcome.
Caption: Activated positions (*) on 2-methoxy-4-methylphenol.
Premier Reagents for Electrophilic Fluorination
While elemental fluorine (F₂) is the ultimate electrophilic source, its high reactivity and hazardous nature necessitate specialized handling. Modern organic synthesis relies on a class of stable, crystalline N-F reagents that are safer and easier to use.[5][6][7] The two most prominent reagents for this application are Selectfluor® and N-Fluorobenzenesulfonimide (NFSI).
Selectfluor® is a dicationic salt of 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane and is one of the most powerful and versatile electrophilic fluorinating agents.[9][13] Its reactivity stems from the highly electron-deficient nitrogen atom bonded to fluorine, making the fluorine atom susceptible to nucleophilic attack. While the precise mechanism remains a subject of debate—with evidence supporting both Sₙ2 and single-electron transfer (SET) pathways—its efficacy is well-established.[5][8] For electron-rich phenols, its strong oxidizing power can sometimes lead to undesired side reactions, including dearomatization.[5][12]
N-Fluorobenzenesulfonimide (NFSI)
First introduced in 1991, NFSI is another widely used, bench-stable N-F reagent.[7][11] The two electron-withdrawing sulfonyl groups polarize the N-F bond, rendering the fluorine electrophilic. It is generally considered a milder reagent than Selectfluor®, which can be advantageous when working with sensitive or highly activated substrates to minimize oxidative side products.[10][11] Catalyst-free fluorination of phenols with NFSI has been shown to be effective, though control of regioselectivity can be a challenge.[11]
Mechanism and Control of Selectivity
The electrophilic fluorination of 2-methoxy-4-methylphenol proceeds via a classic electrophilic aromatic substitution mechanism.
Caption: Generalized mechanism for electrophilic aromatic fluorination.
Electrophilic Attack: The π-system of the electron-rich phenol attacks the electrophilic fluorine atom of the N-F reagent.
Formation of the σ-complex: A resonance-stabilized carbocation intermediate, known as a Wheland intermediate or σ-complex, is formed. The rate-determining step is typically the formation of this intermediate.
Deprotonation: A base (which can be the solvent or the anionic part of the N-F reagent) removes a proton from the carbon bearing the new fluorine atom, restoring aromaticity and yielding the final fluorinated product.
Controlling Side Reactions:
Polyfluorination: Can occur due to the high reactivity of the substrate. Using stoichiometric amounts of the fluorinating agent and lower temperatures can mitigate this.
Dearomatization/Oxidation: Particularly a risk with potent reagents like Selectfluor®.[5][12] This can be suppressed by using the milder NFSI, running the reaction at low temperatures, or by protecting the highly activating hydroxyl group prior to fluorination.
Experimental Protocols
The following protocols provide a starting point for the fluorination of 2-methoxy-4-methylphenol. Optimization of solvent, temperature, and reaction time may be necessary.
Caption: General experimental workflow for electrophilic fluorination.
Protocol 1: Fluorination using Selectfluor®
Materials and Reagents:
2-methoxy-4-methylphenol
Selectfluor® (F-TEDA-BF₄)
Acetonitrile (MeCN), anhydrous
Deionized water
Ethyl acetate
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Round-bottom flask, magnetic stirrer, and standard laboratory glassware
Procedure:
Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-methoxy-4-methylphenol (1.0 eq).
Dissolve the substrate in anhydrous acetonitrile (approx. 0.1 M concentration). Stir until fully dissolved.
Cool the solution to 0 °C using an ice-water bath.
Reagent Addition: In a single portion, add Selectfluor® (1.1 eq) to the stirred solution. Note: The reaction can be exothermic.
Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
Workup: Upon completion, pour the reaction mixture into deionized water and transfer to a separatory funnel.
Extract the aqueous layer three times with ethyl acetate.
Combine the organic extracts and wash sequentially with deionized water and then brine.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the fluorinated product(s).
Protocol 2: Fluorination using N-Fluorobenzenesulfonimide (NFSI)
Materials and Reagents:
2-methoxy-4-methylphenol
N-Fluorobenzenesulfonimide (NFSI)
Acetonitrile (MeCN) or Dichloromethane (DCM), anhydrous
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Round-bottom flask, magnetic stirrer, and standard laboratory glassware
Procedure:
Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add 2-methoxy-4-methylphenol (1.0 eq).
Dissolve the substrate in anhydrous acetonitrile or dichloromethane (approx. 0.1 M concentration).
Reagent Addition: Add NFSI (1.2 eq) to the solution at room temperature.
Reaction: Stir the reaction at room temperature or gently heat to 40-60 °C if no reaction is observed at room temperature. Reaction times can vary from 4 to 24 hours.
Monitoring: Monitor the reaction progress by TLC or LC-MS.
Workup: After cooling to room temperature, dilute the mixture with ethyl acetate.
Wash the organic solution sequentially with saturated aqueous NaHCO₃, deionized water, and brine. The bicarbonate wash removes the benzenesulfonimide byproduct.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product via flash column chromatography on silica gel to separate the desired regioisomers.
Troubleshooting Guide
Problem
Possible Cause(s)
Suggested Solution(s)
Low or No Conversion
1. Reagent is inactive (hydrolyzed).2. Reaction temperature is too low.3. Insufficient reaction time.
1. Use a fresh bottle of N-F reagent.2. Gradually increase the temperature.3. Allow the reaction to run longer, monitoring periodically.
Poor Regioselectivity
1. Inherent reactivity of the substrate.2. Reaction temperature is too high.
1. This is often unavoidable; focus on chromatographic separation.2. Run the reaction at a lower temperature (e.g., 0 °C or -20 °C).
Formation of Dark Tar / Decomposition
1. Substrate is too activated and is being oxidized.2. Reaction is too concentrated or exothermic.
1. Switch from Selectfluor® to the milder NFSI.2. Protect the phenol -OH group as a less-activating ether or ester before fluorination.3. Use more solvent and add the reagent portion-wise at low temperature.
Difficult Purification
1. Byproducts (e.g., benzenesulfonimide from NFSI) co-elute with the product.
1. For NFSI reactions, ensure a thorough aqueous bicarbonate wash during workup to remove the acidic byproduct.2. Try a different solvent system for chromatography.
Conclusion
The electrophilic fluorination of 2-methoxy-4-methylphenol is a direct and effective method for synthesizing valuable fluorinated building blocks. The choice between a powerful reagent like Selectfluor® and a milder one like NFSI depends on the desired reactivity and the need to minimize oxidative side reactions.[9][10] Careful control of stoichiometry, temperature, and reaction time is paramount to achieving good yields and selectivity. The protocols and insights provided herein offer a solid foundation for researchers to successfully perform this important transformation and to troubleshoot common challenges encountered in the synthesis of fluorinated aromatics.
Shainyan, B. A., et al. (2025). Mechanism of electrophilic fluorination of aromatic compounds with NF-reagents. Journal of Fluorine Chemistry.
Yuan, M., et al. 18F-Deoxyfluorination of Phenols via Ru π-Complexes. PMC, PubMed Central. [Link]
Harsanyi, A., & Sandford, G. (2020). N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds. RSC Advances. [Link]
Shepherd, J. J., et al. para-Selective dearomatization of phenols by I(i)/I(iii) catalysis-based fluorination. PMC. [Link]
Umemoto, T. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Journal of Fluorine Chemistry.
Madani, A., et al. (2025). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. MDPI. [Link]
Xu, D.-Q., et al. (2015). Selective C–H Bond Fluorination of Phenols with a Removable Directing Group: Late-Stage Fluorination of 2-Phenoxyl Nicotinate Derivatives. ACS Catalysis. [Link]
Allen, S. E., et al. Copper-Catalyzed C–H Fluorination/Functionalization Sequence Enabling Benzylic C–H Cross Coupling with Diverse Nucleophiles. PMC. [Link]
Priya, A., et al. (2025). Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. [Link]
Organic Chemistry Portal. Deoxyfluorination of Phenols. [Link]
ResearchGate. NFSI and its derivatives as efficient reagents. [Link]
Bryn Mawr College. Electrophilic Fluorination. [Link]
Taylor & Francis Online. The role of fluorine in medicinal chemistry. [Link]
D'Amico, F., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Pharmaceuticals. [Link]
One-Pot Synthesis Strategies for Fluorinated Vanilloid Derivatives: Application Notes and Protocols
Introduction: The Strategic Value of Fluorine in Vanilloid Drug Discovery Vanilloids, a class of compounds characterized by a vanillyl group, are of significant interest in medicinal chemistry due to their interaction wi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of Fluorine in Vanilloid Drug Discovery
Vanilloids, a class of compounds characterized by a vanillyl group, are of significant interest in medicinal chemistry due to their interaction with the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[1][2] TRPV1 is a key player in pain perception, inflammation, and body temperature regulation, making it a prime target for the development of novel analgesics and other therapeutics.[3][4] The introduction of fluorine into drug candidates can profoundly alter their physicochemical and biological properties, often leading to enhanced metabolic stability, increased membrane permeability, and improved binding affinity to their target proteins.[5][6][7] Consequently, the development of synthetic routes to fluorinated vanilloid derivatives is a crucial endeavor in modern drug discovery.
One-pot synthesis, the execution of multiple reaction steps in a single reaction vessel without the isolation of intermediates, offers a streamlined, efficient, and environmentally conscious approach to complex molecule synthesis.[7][8] This methodology minimizes solvent waste, reduces purification steps, and saves time and resources, aligning with the principles of green chemistry.[9] This guide provides detailed application notes and protocols for the one-pot synthesis of fluorinated vanilloid derivatives, designed for researchers, scientists, and drug development professionals.
Core Synthetic Strategies: A Logic-Driven Approach
The one-pot synthesis of fluorinated vanilloids can be logically approached through two primary strategic pathways, each commencing with a readily available vanilloid precursor. The choice of strategy is dictated by the desired final compound and the specific reactivity of the chosen starting material.
Strategy 1: Electrophilic Fluorination Followed by Reductive Amination
This strategy is centered on the initial regioselective fluorination of a vanillin precursor, followed by the in-situ conversion of the aldehyde functionality to an amine. This approach is particularly useful for generating fluorinated vanillylamine, a key building block for a wide array of vanilloid amides.
Strategy 2: Deoxyfluorination of the Phenolic Hydroxyl and Subsequent Functionalization
In this alternative approach, the phenolic hydroxyl group of the vanilloid core is the site of fluorination. This strategy employs deoxyfluorination reagents to replace the hydroxyl group with fluorine, yielding a fluorinated aromatic ring. Subsequent one-pot modifications can then be performed on other functional groups present in the molecule.
Below, we present detailed protocols for plausible one-pot syntheses of fluorinated vanilloid derivatives, based on established synthetic transformations that can be logically combined.
Protocols and Methodologies
Protocol 1: One-Pot Synthesis of 2-Fluoro-vanillylamine from Vanillin via Electrophilic Fluorination and Reductive Amination
This protocol describes a one-pot procedure for the synthesis of 2-fluoro-vanillylamine from vanillin. The first step involves the regioselective electrophilic fluorination of the vanillin aromatic ring, followed by in-situ reductive amination of the aldehyde group.
Application Notes and Protocols for the Scalable Production of 2-Fluoro-6-methoxy-4-methylphenol
Abstract This technical guide provides a comprehensive, scalable, and robust protocol for the synthesis of 2-Fluoro-6-methoxy-4-methylphenol, a key building block in pharmaceutical and agrochemical research. The presente...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive, scalable, and robust protocol for the synthesis of 2-Fluoro-6-methoxy-4-methylphenol, a key building block in pharmaceutical and agrochemical research. The presented methodology is centered around the direct electrophilic fluorination of the readily available precursor, 3-methoxy-5-methylphenol. This document offers a detailed examination of the synthetic strategy, causality behind experimental choices, a step-by-step protocol, and safety considerations, designed for researchers, chemists, and process development professionals.
Introduction and Strategic Rationale
2-Fluoro-6-methoxy-4-methylphenol is a valuable substituted phenol derivative. The introduction of a fluorine atom into organic molecules can significantly alter their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity to target proteins.[1] Consequently, the development of efficient and scalable methods for the synthesis of such fluorinated compounds is of high importance in drug discovery and development.[2]
This guide focuses on a direct electrophilic fluorination approach, a method well-suited for electron-rich aromatic systems like phenols.[3] This strategy is chosen over other potential multi-step syntheses (e.g., those involving diazotization of an aniline precursor) for its operational simplicity and convergence, which are critical for scalability.
Choice of Synthetic Route: Electrophilic Fluorination
The precursor, 3-methoxy-5-methylphenol, possesses an electron-rich aromatic ring due to the activating effects of the hydroxyl and methoxy groups. This inherent nucleophilicity makes the ring susceptible to attack by an electrophilic fluorine source. Electrophilic fluorination offers a direct pathway to introduce the fluorine atom at a specific position, governed by the directing effects of the existing substituents.[3] The hydroxyl and methoxy groups are ortho-, para-directing. The position ortho to the hydroxyl group and meta to the methoxy and methyl groups is sterically accessible and electronically favored for fluorination.
The primary alternative, nucleophilic fluorination, is generally not suitable for electron-rich phenols without specific activation, such as conversion to an aryl triflate.[4] Such multi-step approaches reduce overall yield and increase process complexity.
Caption: Logic for selecting the electrophilic fluorination route.
Selection of Fluorinating Reagent: Selectfluor®
Several electrophilic fluorinating reagents are commercially available, with N-F type reagents being the most common due to their relative stability and safety.[5][6] For this protocol, we have selected 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate), commonly known as Selectfluor®.
Justification for using Selectfluor®:
Stability: It is a bench-stable, crystalline solid that is not volatile and is compatible with a range of solvents.[7][8]
Safety: While all fluorinating agents must be handled with care, Selectfluor® is considered one of the safer and more user-friendly options compared to highly toxic and reactive alternatives like fluorine gas.[6]
Efficacy: It is a powerful electrophilic fluorinating agent capable of fluorinating a wide variety of substrates, including electron-rich phenols.[2][8]
Commercial Availability: Selectfluor® is produced on a large scale and is readily available from multiple chemical suppliers.[7]
Experimental Protocol: Scalable Synthesis
This protocol is designed for a gram-scale synthesis and can be scaled up with appropriate engineering controls and safety considerations.
Three-neck round-bottom flask with a magnetic stirrer, reflux condenser, and nitrogen inlet.
Heating mantle with a temperature controller.
Standard laboratory glassware (beakers, graduated cylinders, separatory funnel, etc.).
Rotary evaporator.
Flash chromatography system.
Safety Precautions
Always work in a well-ventilated fume hood.
Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[10]
Selectfluor® is an oxidizing agent and should not be mixed with combustible materials.[10]
Acetonitrile is flammable and toxic. Handle with care.
Step-by-Step Synthesis Protocol
Reaction Setup:
To a dry 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, add 3-methoxy-5-methylphenol (10.0 g, 72.4 mmol, 1.0 eq.).
Add anhydrous acetonitrile (250 mL) to the flask to dissolve the starting material.
Place the flask under a nitrogen atmosphere.
Addition of Fluorinating Reagent:
In a single portion, add Selectfluor® (28.2 g, 79.6 mmol, 1.1 eq.) to the stirred solution at room temperature.[10]
A slight exotherm may be observed.
Reaction:
Heat the reaction mixture to 80-90°C using a heating mantle.[11]
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.
Work-up:
Once the reaction is complete, cool the mixture to room temperature.
Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the acetonitrile.
To the resulting residue, add ethyl acetate (200 mL) and deionized water (100 mL). Stir vigorously.
Carefully add saturated aqueous sodium bicarbonate solution to quench any remaining acidic species until gas evolution ceases.[4]
Transfer the mixture to a separatory funnel. Separate the organic layer.
Extract the aqueous layer with ethyl acetate (2 x 50 mL).
Combine all organic layers and wash with brine (100 mL).
Dry the combined organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[4]
Purification:
Purify the crude product by flash column chromatography on silica gel.[4]
Use a gradient of ethyl acetate in hexanes (e.g., 5% to 20%) as the eluent.
Combine the fractions containing the desired product and concentrate under reduced pressure to afford 2-Fluoro-6-methoxy-4-methylphenol as a solid or oil.
Workflow Visualization
Caption: Step-by-step workflow for the synthesis.
Expected Results and Characterization
Parameter
Expected Outcome
Yield
60-75% (isolated)
Appearance
Off-white to pale yellow solid or oil
¹H NMR
Peaks consistent with the structure of 2-Fluoro-6-methoxy-4-methylphenol
¹⁹F NMR
A single peak corresponding to the aryl fluoride
Mass Spec (MS)
[M+H]⁺ or [M-H]⁻ corresponding to the molecular weight (156.15 g/mol )
Use a fresh bottle of Selectfluor® or ensure it has been stored properly in a desiccator.[4]
Impure starting material.
Verify the purity of 3-methoxy-5-methylphenol by NMR or other analytical techniques.
Formation of Multiple Products
Side reactions (e.g., dearomatization).
Ensure the reaction temperature does not significantly exceed the recommended range. Consider a lower reaction temperature with a longer reaction time.[4]
Impurities in the solvent.
Use anhydrous grade solvent to prevent side reactions.
Difficult Purification
Co-elution of byproducts.
Optimize the solvent system for column chromatography. Consider using a different stationary phase if necessary.
Conclusion
The protocol outlined in this application note provides a reliable and scalable method for the synthesis of 2-Fluoro-6-methoxy-4-methylphenol via direct electrophilic fluorination. The use of the commercially available and relatively stable reagent, Selectfluor®, makes this procedure amenable to standard laboratory and pilot-plant settings. By following the detailed steps and safety precautions, researchers can efficiently produce this valuable fluorinated building block for various applications in the life sciences and material sciences.
References
Fluorination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Retrieved February 18, 2026, from [Link]
Examples of safe and selective fluorination agents. (A) Nucleophilic... - ResearchGate. (n.d.). Retrieved February 18, 2026, from [Link]
US6037503A - Process for the preparation of para-fluorophenol - Google Patents. (n.d.).
PhenoFluor: Practical Synthesis, New Formulation, and Deoxyfluorination of Heteroaromatics - PMC. (2014, July 23). Retrieved February 18, 2026, from [Link]
The development of Selectfluor® as a commercial electrophilic fluorinating agent - REF Impact Case Studies. (n.d.). Retrieved February 18, 2026, from [Link]
Selectfluor and alcohol-mediated synthesis of bicyclic oxyfluorination compounds by Wagner–Meerwein rearrangement - PMC. (n.d.). Retrieved February 18, 2026, from [Link]
Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate). (n.d.). Retrieved February 18, 2026, from [Link]
Transformations of 2,4,6-trialkyl substituted phenols and 2,5-diarylfurans with Selectfluor F-TEDA-BF2 1. … - ResearchGate. (n.d.). Retrieved February 18, 2026, from [Link]
Recent Advances in the Application of Selectfluor TM F-TEDA-BF 4 as a Versatile Mediator or Catalyst in Organic Synthesis - MDPI. (2011, July 29). Retrieved February 18, 2026, from [Link]
Sulfur-Phenolate Exchange As a Fluorine-Free Approach to S(VI) Exchange Chemistry on Sulfonyl Moieties. (2022, November 16). Retrieved February 18, 2026, from [Link]
Electrophilic Fluorination with 1-Fluoro-2,4,6-trimethylpyridinium tetrafluoroborate and NFSI (N-Fluorobenzenesulfonimide) reage - Juniper Publishers. (2017, September 19). Retrieved February 18, 2026, from [Link]
18F-Deoxyfluorination of Phenols via Ru π-Complexes | ACS Central Science. (2017, August 3). Retrieved February 18, 2026, from [Link]
Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions: fluorination, fluorodemethylation, sulfonylation, and amidation reactions - Beilstein Journals. (2022, February 7). Retrieved February 18, 2026, from [Link]
Scheme 30: Synthesis of NFSI (14-2). | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved February 18, 2026, from [Link]
(PDF) Electrophilic Fluorination with 1-Fluoro-2,4,6- trimethylpyridinium tetrafluoroborate and NFSI (N-Fluorobenzenesulfonimide) reagents directed towards the synthesis of heterocycles ; Current Trends - ResearchGate. (2025, August 9). Retrieved February 18, 2026, from [Link]
Acid-promoted direct electrophilic trifluoromethylthiolation of phenols - RSC Publishing. (n.d.). Retrieved February 18, 2026, from [Link]
3-Methoxy-5-methylphenol - SIELC Technologies. (2018, February 16). Retrieved February 18, 2026, from [Link]
3-METHOXY-5-METHYLPHENOL - precisionFDA. (n.d.). Retrieved February 18, 2026, from [Link]
CAS No : 3209-13-0| Chemical Name : 3-Methoxy-5-methylphenol | Pharmaffiliates. (n.d.). Retrieved February 18, 2026, from [Link]
Technical Support Center: Purification of 2-Fluoro-6-methoxy-4-methylphenol
This guide is intended for researchers, scientists, and drug development professionals encountering challenges with the purification of crude 2-Fluoro-6-methoxy-4-methylphenol. This document provides in-depth troubleshoo...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is intended for researchers, scientists, and drug development professionals encountering challenges with the purification of crude 2-Fluoro-6-methoxy-4-methylphenol. This document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to address common impurity issues and enhance product purity.
Understanding the Challenge: Common Impurities
The purity of 2-Fluoro-6-methoxy-4-methylphenol is critical for its downstream applications, particularly in pharmaceutical synthesis where even trace impurities can affect reaction outcomes, biological activity, and safety profiles. Impurities in a crude mixture often stem from the synthetic route employed. Common sources include unreacted starting materials, byproducts from side reactions, and degradation products.
For instance, in a typical synthesis involving the fluorination of a precursor phenol, potential impurities could include:
Positional Isomers: Isomers where the fluorine atom is at a different position on the aromatic ring.
Over-fluorinated or Under-fluorinated Species: Molecules with more than one or no fluorine atoms, respectively.
Byproducts from Side Reactions: Such as products of oxidation or rearrangement, which can lead to coloration (e.g., pink or brown hue) of the phenol.[1][2]
Residual Solvents and Reagents: From the reaction and initial work-up steps.
Accurate identification of these impurities is the first step toward effective purification. Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are invaluable for profiling the crude mixture.[3]
This section addresses common issues encountered during the purification of 2-Fluoro-6-methoxy-4-methylphenol in a question-and-answer format.
Q1: My crude 2-Fluoro-6-methoxy-4-methylphenol has a pink or brownish tint. What causes this and how can I remove it?
A1: The discoloration of phenols is often due to the formation of colored oxidation products.[1][2] Phenols are susceptible to oxidation, which can be accelerated by exposure to air, light, and trace metal impurities.
Troubleshooting Steps:
Minimize Exposure: During work-up and purification, minimize the exposure of your compound to air and light. Working under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.
Charcoal Treatment: Activated charcoal can be effective in adsorbing colored impurities. Before recrystallization, you can add a small amount of activated charcoal to the hot solution, stir for a few minutes, and then perform a hot filtration to remove the charcoal.
Distillation: If the compound is thermally stable, vacuum distillation can be an effective method to separate the desired product from non-volatile colored impurities.[2][4]
Q2: I am having difficulty separating positional isomers of 2-Fluoro-6-methoxy-4-methylphenol by column chromatography. What can I do?
A2: Positional isomers often have very similar polarities, making their separation by standard column chromatography challenging.[5]
Troubleshooting Steps:
Optimize the Mobile Phase: A systematic approach to optimizing the solvent system is crucial. Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. Small changes in the solvent ratio can significantly impact resolution.
Use a High-Performance Stationary Phase: Consider using a high-resolution silica gel or a different stationary phase altogether, such as alumina or a bonded-phase silica (e.g., C18 for reverse-phase chromatography).[6]
Flash Chromatography: Flash chromatography, which uses pressure to increase the flow rate, can often provide better separation than gravity chromatography.[7]
Derivative Formation: In some cases, it may be beneficial to derivatize the phenolic hydroxyl group (e.g., as an ester or ether) to alter the polarity of the isomers, facilitate separation, and then deprotect to obtain the pure phenol.
Q3: My yield is low after recrystallization. How can I improve it?
A3: Low yield during recrystallization can be due to several factors, including the choice of solvent, cooling rate, and premature crystallization.[8]
Troubleshooting Steps:
Solvent Selection: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[8] Perform small-scale solubility tests with various solvents to find the optimal one. A solvent pair (one in which the compound is soluble and one in which it is insoluble) can also be effective.
Saturated Solution: Ensure you are creating a saturated solution at the boiling point of the solvent. Using too much solvent will result in a lower yield.
Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.[8]
Seeding: If crystallization does not occur, adding a small seed crystal of the pure compound can initiate the process.
Q4: How can I confirm the purity of my final product?
A4: A combination of analytical techniques should be used to confirm the purity of 2-Fluoro-6-methoxy-4-methylphenol.
Recommended Methods:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure and identifying any residual impurities.[9]
Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive technique for detecting volatile impurities.[3][10]
High-Performance Liquid Chromatography (HPLC): HPLC is excellent for quantifying the purity of the compound and detecting non-volatile impurities.[3][11]
Melting Point Analysis: A sharp melting point range close to the literature value is a good indicator of high purity.
Detailed Purification Protocols
The choice of purification method depends on the nature and quantity of the impurities present, as well as the scale of the purification.
Recrystallization
Recrystallization is a powerful technique for removing small amounts of impurities from a solid compound.[8]
Experimental Protocol:
Solvent Screening: In small test tubes, test the solubility of the crude 2-Fluoro-6-methoxy-4-methylphenol in various solvents (e.g., heptane, toluene, ethanol, methanol, and water) at room temperature and at their boiling points. The ideal solvent will show poor solubility at room temperature and high solubility at its boiling point. A solvent pair, such as toluene/heptane or ethanol/water, may also be effective.
Dissolution: In an appropriately sized flask, dissolve the crude product in the minimum amount of the chosen hot solvent.
Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and stir for 5-10 minutes at the elevated temperature.
Hot Filtration: Quickly filter the hot solution through a fluted filter paper to remove any insoluble impurities and the activated charcoal.
Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.[12]
Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor.[12]
Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature below the melting point of the product.
Column Chromatography
Column chromatography is a versatile method for separating compounds with different polarities and is particularly useful for removing both more and less polar impurities.[5][7]
Experimental Protocol:
Stationary Phase and Eluent Selection: For normal-phase chromatography, silica gel is a common stationary phase. The eluent is typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane). The optimal eluent system should provide a retention factor (Rf) of ~0.3 for the desired product on a Thin Layer Chromatography (TLC) plate.[13]
Column Packing: Prepare a slurry of the silica gel in the initial eluent and carefully pack it into a chromatography column. Ensure the column is packed uniformly to avoid channeling.
Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the column.
Elution: Begin eluting the column with the chosen solvent system. If necessary, the polarity of the eluent can be gradually increased (gradient elution) to elute more polar compounds.
Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.
Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-Fluoro-6-methoxy-4-methylphenol.[5]
Vacuum pressure, temperature, thermal stability of the compound
Vacuum Distillation
For thermally stable liquid or low-melting solid phenols, vacuum distillation is an excellent method for purification, especially for removing non-volatile or high-boiling impurities.[2][4]
Experimental Protocol:
Apparatus Setup: Assemble a vacuum distillation apparatus, ensuring all joints are properly sealed. Use a short path distillation head for high-boiling compounds to minimize losses.
Heating and Vacuum: Begin heating the distillation flask gently with a heating mantle. Gradually apply vacuum to the system.
Fraction Collection: Collect the fraction that distills at a constant temperature and pressure. This fraction will contain the purified 2-Fluoro-6-methoxy-4-methylphenol. Discard the initial and final fractions, which are likely to contain more volatile and less volatile impurities, respectively.
Important Note: Phenol can freeze in the condenser if cold water is used. It is advisable to use room temperature water or no cooling water at all if the boiling point is sufficiently high under vacuum.[2]
Visualization of Purification Workflow
The following diagram illustrates a typical workflow for the purification of crude 2-Fluoro-6-methoxy-4-methylphenol.
Caption: A decision-based workflow for selecting the optimal purification strategy for 2-Fluoro-6-methoxy-4-methylphenol.
Troubleshooting Logic Diagram
This diagram provides a logical approach to troubleshooting common purification problems.
Caption: A troubleshooting flowchart for common issues in the purification of 2-Fluoro-6-methoxy-4-methylphenol.
References
Separation of Substituted Phenols by Extraction. Scribd. [Link]
Purification of impure phenols by distillation with an organic solvent.
Distillation process for recovery of high purity phenol.
Electrophilic Substitution Reactions of Phenols. BYJU'S. [Link]
RIFM fragrance ingredient safety assessment, 2-methoxy-4-methylphenol, CAS Registry Number 93-51-6. Elsevier. [Link]
Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. ResearchGate. [Link]
Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Journal of Organic and Pharmaceutical Chemistry. [Link]
2-Methoxy-6-methylphenol. CAS Common Chemistry. [Link]
Preparation method of 2-bromo-4-fluoro-6-methylphenol.
Chromatography: A Two-Column Process To Purify Antibodies Without Protein A. BioProcess International. [Link]
Impurities in Pharmaceuticals- A Review. SciSpace. [Link]
2 Overview on PFAS analytical methods. Publications Office of the European Union. [Link]
NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. University of Washington. [Link]
Technical Support Center: Troubleshooting Solubility Issues of 2-Fluoro-6-methoxy-4-methylphenol in Water
Welcome to the technical support center for 2-Fluoro-6-methoxy-4-methylphenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable solutions for solubili...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 2-Fluoro-6-methoxy-4-methylphenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable solutions for solubility challenges encountered during experimental work. The information herein is based on established physicochemical principles and proven methodologies for handling poorly soluble phenolic compounds.
Understanding the Molecule: Predicted Physicochemical Properties
While specific experimental data for 2-Fluoro-6-methoxy-4-methylphenol is not extensively available in public literature, we can predict its behavior based on its structural components: a phenol group, a fluoro group, a methoxy group, and a methyl group. Phenols are generally weakly acidic and can form hydrogen bonds, which contributes to some water solubility.[1][2] However, the presence of the aromatic ring and other non-polar groups can significantly limit its solubility in aqueous solutions.[3]
The non-polar aromatic ring, methyl, and methoxy groups are expected to dominate, leading to poor water solubility.[3] Phenol itself has limited solubility (approx. 8.3 g/100 mL).[5]
pKa (acid dissociation constant)
~9-10
Phenol has a pKa of approximately 9.95.[5] Electron-withdrawing groups like fluorine can slightly decrease the pKa, making it a slightly stronger acid.
LogP (Octanol-Water Partition Coefficient)
>2
This indicates a preference for a non-polar (oily) environment over a polar (aqueous) one, suggesting hydrophobicity. A structurally similar compound, 2-Fluoro-6-methylphenol, has a calculated XLogP3 of 2.3.[6]
Q1: I'm having trouble dissolving 2-Fluoro-6-methoxy-4-methylphenol in my aqueous buffer. What are the first steps I should take?
Answer:
Initial difficulties in dissolving this compound are expected due to its predicted low aqueous solubility. Here is a logical workflow to begin troubleshooting:
Start with gentle heating and agitation. If the compound remains insoluble, proceed to pH adjustment. If solubility is still not achieved, consider the use of solubilizing excipients.
Detailed Explanation:
Mechanical & Thermal Energy: Before adding any chemical aids, ensure you have provided sufficient energy for dissolution. Gentle warming can increase the solubility of many solid solutes.[7][8] Combine this with consistent stirring or vortexing to maximize the interaction between the solute and the solvent.
pH Adjustment: As a phenol, this compound is a weak acid. By increasing the pH of your aqueous solution to a value significantly above its predicted pKa (~9-10), you can deprotonate the phenolic hydroxyl group.[9][10] This forms a phenolate salt, which is an ionic species and generally much more water-soluble.[11][12] It's important to verify that the high pH will not negatively impact the stability of your compound or other components in your experiment.
Q2: Adjusting the pH helped, but I need to work at a neutral pH. What are my options?
Answer:
This is a common challenge. The "pH shift" method is often used. You can dissolve the compound at a high pH and then carefully neutralize the solution. However, this can sometimes lead to precipitation. If that occurs, or if you must avoid pH excursions altogether, you will need to employ solubilizing agents.
Here are the most common strategies, in order of increasing complexity:
Co-solvents: These are water-miscible organic solvents that, when added in small amounts, can increase the solubility of hydrophobic compounds.[13][14]
Surfactants: These molecules form micelles in solution that can encapsulate hydrophobic compounds, effectively solubilizing them.[15][16]
Cyclodextrins: These are cyclic oligosaccharides that have a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with poorly soluble molecules, increasing their aqueous solubility.[17][18][19]
Caption: Selection of Solubilizing Agents for Neutral pH.
Q3: Can you provide a starting protocol for using a co-solvent?
Answer:
Certainly. A common approach is to first dissolve the compound in a minimal amount of a water-miscible organic solvent and then dilute this stock solution into your aqueous buffer. Dimethyl sulfoxide (DMSO) is a powerful and frequently used co-solvent.[14]
Protocol: Preparation of a 10 mM Stock Solution in DMSO
Weigh Compound: Accurately weigh out 1.56 mg of 2-Fluoro-6-methoxy-4-methylphenol.
Add DMSO: Add 1.0 mL of high-purity DMSO to the solid compound.
Dissolve: Vortex or sonicate the mixture until the solid is completely dissolved. This is your 10 mM stock solution.
Dilute into Aqueous Buffer: Slowly add the DMSO stock solution to your pre-warmed (if applicable) and stirring aqueous buffer. It is critical to add the stock solution dropwise while vigorously stirring the buffer to avoid localized high concentrations that can cause precipitation.
Final Concentration: Be mindful of the final concentration of the co-solvent in your experiment. For many cell-based assays, the final DMSO concentration should be kept below 0.5% or even 0.1% to avoid solvent-induced artifacts.
Important Considerations for Co-solvents:
Toxicity: Co-solvents can have their own biological effects. Always run a vehicle control (buffer with the same final concentration of the co-solvent) in your experiments.
Solubility Limit: There is a limit to how much co-solvent your aqueous system can tolerate before phase separation or other issues occur.
Co-solvent
Typical Starting Concentration
Pros
Cons
Ethanol
1-5% (v/v)
Readily available, less toxic than DMSO for some applications.[13]
Can be volatile, may affect protein structure at higher concentrations.
Propylene Glycol
1-10% (v/v)
Low toxicity, often used in pharmaceutical formulations.[7][20]
Can be viscous.
Polyethylene Glycol (PEG 300/400)
1-10% (v/v)
Low toxicity, good solubilizing power for many compounds.[21][22]
Can be viscous, potential for batch-to-batch variability.
Dimethyl Sulfoxide (DMSO)
<1% (v/v) for biological assays
Excellent solubilizing power for a wide range of compounds.[14]
Can be toxic to cells at higher concentrations, can affect compound activity.
Q4: I want to try using a cyclodextrin. Which one should I choose and how do I use it?
Answer:
Cyclodextrins are an excellent choice, especially when co-solvents are not desirable due to potential toxicity or interference.[][24] They work by encapsulating the hydrophobic drug molecule within their internal cavity, presenting a soluble exterior to the aqueous environment.[17][19] For a molecule of this size, a beta-cyclodextrin (β-CD) derivative is a good starting point. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a widely used derivative with improved solubility and reduced toxicity compared to the parent β-CD.[17]
Protocol: Solubilization with HP-β-CD
Prepare HP-β-CD Solution: Prepare a stock solution of HP-β-CD in your desired aqueous buffer. A 20-40% (w/v) solution is a common starting point.
Add Compound: Add an excess of 2-Fluoro-6-methoxy-4-methylphenol to the HP-β-CD solution.
Equilibrate: Stir or shake the mixture at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to allow for the formation of the inclusion complex and to reach equilibrium.
Remove Undissolved Compound: After equilibration, filter the solution through a 0.22 µm syringe filter to remove any undissolved solid.
Determine Concentration: The concentration of the dissolved compound in the filtrate can then be determined using an appropriate analytical method, such as HPLC-UV.
This protocol will help you determine the maximum solubility of your compound in that specific HP-β-CD solution. For your experiments, you can then prepare a saturated stock solution and dilute it as needed.
Q5: How can I experimentally determine the aqueous solubility of this compound?
Answer:
Determining the actual solubility in your specific buffer system is a crucial step. The shake-flask method is a standard and reliable technique.[25]
Protocol: Shake-Flask Method for Solubility Determination
Prepare System: Add an excess amount of 2-Fluoro-6-methoxy-4-methylphenol to a known volume of your aqueous buffer in a sealed container (e.g., a glass vial with a screw cap). The excess solid should be clearly visible.
Equilibrate: Place the container in a shaker or on a stir plate at a controlled temperature (e.g., 25°C) for a period sufficient to reach equilibrium (typically 24 to 72 hours).
Phase Separation: Allow the mixture to stand undisturbed for a short period to let the excess solid settle. Alternatively, centrifuge the sample at a low speed.
Sample Collection: Carefully withdraw a sample from the supernatant, ensuring no solid particles are transferred.
Filtration: Immediately filter the sample through a 0.22 µm syringe filter to remove any remaining microscopic particles.
Quantification: Dilute the filtrate with a suitable solvent (e.g., acetonitrile or methanol) and quantify the concentration of the dissolved compound using a validated analytical method like HPLC-UV, UV-Vis spectrophotometry, or LC-MS.[26][27]
Caption: Experimental Workflow for Solubility Determination.
References
ALZET® Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds. Available from: [Link]
Hilaris Publisher. (2024). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. Available from: [Link]
Mocanu, A.-M., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals. Available from: [Link]
ResearchGate. Effect of pH on the solubility of phenolic compounds. Available from: [Link]
ResearchGate. What is the relation between the solubility of phenolic compounds and pH of solution?. Available from: [Link]
Lee, D., et al. (2000). Effects of pH on the Aqueous Solubility of Selected Chlorinated Phenols. Journal of Chemical & Engineering Data. Available from: [Link]
American Chemical Society. (2000). Effects of pH on the Aqueous Solubility of Selected Chlorinated Phenols. Available from: [Link]
Oxford Academic. (2004). Water solubility and partitioning behavior of brominated phenols. SETAC. Available from: [Link]
ResearchGate. Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. Available from: [Link]
lgschemistry.org.uk. Solubility and pH of phenol. Available from: [Link]
ACS Publications. (2020). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. Molecular Pharmaceutics. Available from: [Link]
ResearchGate. (2013). Study of the Effect of Surfactants on Extraction and Determination of Polyphenolic Compounds and Antioxidant Capacity of Fruits Extracts. Available from: [Link]
Scribd. (2024). Solubility test for Organic Compounds. Available from: [Link]
Hosseinzadeh, R., et al. (2013). Study of the Effect of Surfactants on Extraction and Determination of Polyphenolic Compounds and Antioxidant Capacity of Fruits Extracts. Food and Nutrition Sciences. Available from: [Link]
Al-Samydai, A., et al. (2025). The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review. Journal of the Iranian Chemical Society. Available from: [Link]
EMBIBE. (2023). Physical Properties of Phenols: Solubility, Smell, and Physical State. Available from: [Link]
ResearchGate. Total extracted phenolic compounds versus surfactant concentration... Available from: [Link]
Cengage. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Available from: [Link]
Chemistry LibreTexts. (2023). Physical Properties of Phenol. Available from: [Link]
ACS Publications. (2003). A Simple Method for Determination of Solubility in the First-Year Laboratory. Journal of Chemical Education. Available from: [Link]
MDPI. (2024). Investigating the Impact of Surfactant and Cosolvent on the Polyphenolic Content in Arumanis Mango Leaf Extract (Mangifera indica L.). Pharmaceuticals. Available from: [Link]
Quora. Is phenol soluble in water?. Available from: [Link]
Indian Journal of Pharmaceutical and Biological Research. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Available from: [Link]
International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Available from: [Link]
Google Patents. Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds.
Technobis. (2023). The importance of solubility and how to collect it using dynamic methods. Available from: [Link]
ResearchGate. An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Available from: [Link]
International Journal of Pharmaceutical Sciences Review and Research. (2023). Solubility enhancement techniques: A comprehensive review. Available from: [Link]
PubChem. 2-Fluoro-6-methylphenol. Available from: [Link]
Scribd. Factors Affecting Solubility. Available from: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Product Name: 2-Fluoro-6-methoxy-4-methylphenol
Chemical Family: Fluorinated Guaiacol Derivatives / Substituted Phenols
Support Ticket ID: GEN-STORAGE-001
Core Directive: The Stability Paradox
Researchers often assume that the fluorine substitution on 2-Fluoro-6-methoxy-4-methylphenol confers high stability due to the strength of the C-F bond. This is a dangerous misconception regarding storage.
While the C-F bond is metabolically stable, the phenolic hydroxyl group (-OH) combined with the electron-donating methoxy (-OCH₃) and methyl (-CH₃) groups creates an electron-rich aromatic ring. This specific substitution pattern significantly lowers the oxidation potential of the molecule, making it highly susceptible to oxidative coupling and quinone formation upon exposure to air, light, or trace metals.
The Golden Rule: Treat this compound as a "living" chemical entity. Its purity is dynamic and depends entirely on your exclusion of oxygen and photons.
Troubleshooting Guide: Diagnosing Discoloration
Issue 1: "My sample has turned from off-white/colorless to pink or red."
Diagnosis: Oxidative Degradation (Quinone Formation).
Technical Explanation:
The "pinking" is the hallmark of phenol oxidation. The mechanism proceeds via the formation of a phenoxy radical, which rapidly couples or further oxidizes to form para-benzoquinones or ortho-benzoquinones .
Why Pink? Quinones are highly conjugated chromophores. Even trace amounts (ppm levels) can shift the absorption spectrum into the visible region (pink/red), even if the bulk purity remains >98% by NMR.
The Aggravators: This process is autocatalytic and accelerated by:
Light (Photo-oxidation): UV/Visible light excites the phenol, facilitating radical formation.
Alkalinity: Higher pH promotes the formation of the phenolate ion, which oxidizes much faster than the neutral phenol.
Corrective Action:
Minor Discoloration (Pale Pink): Likely acceptable for crude reactions or robust alkylations.
Major Discoloration (Dark Red/Brown):Do not use for sensitive catalysis or kinetic studies. Purify immediately (see Protocol A below).
Issue 2: "The compound darkened after melting it for dispensing."
Diagnosis: Thermal Oxidation / Metal Catalysis.
Technical Explanation:
Heating the phenol to melt it (if low-melting solid) increases the kinetic energy of the molecules, increasing the rate of reaction with headspace oxygen. Furthermore, if you used a metal spatula or a needle that was not inert, trace iron (Fe³⁺) or copper (Cu²⁺) ions can act as catalysts in a Fenton-like cycle, generating hydroxyl radicals that ravage the phenol ring.
Corrective Action:
Never heat significantly above the melting point.
Always use glass, Teflon, or high-grade stainless steel tools. Avoid standard steel if possible.
Blanket the vessel with Argon or Nitrogen during the melting process.
Issue 3: "The material is clumping or looks wet."
Diagnosis: Hygroscopicity.[1]
Technical Explanation:
The methoxy and hydroxyl groups can form hydrogen bonds with atmospheric water. Absorbed water does two things:
It lowers the melting point (freezing point depression), making the solid sticky.
It acts as a medium for dissolved oxygen transport, accelerating the "pinking" described in Issue 1.
Visualizing the Threat: Degradation Pathways
The following diagram illustrates the cascade from a stable phenol to a colored impurity.
Caption: The oxidative pathway transforming the colorless phenol into highly colored quinones and dimers.[2][3] Note that Oxygen is the fuel, but Light and Metals are the spark.
Standard Operating Procedures (SOPs)
SOP-01: Optimal Storage Conditions
Parameter
Specification
Scientific Rationale
Temperature
+2°C to +8°C (Refrigerated)
Slows radical propagation kinetics. Freezing (-20°C) is superior for long-term (>6 months) storage.
Atmosphere
Inert Gas (Argon preferred)
Argon is heavier than air and forms a better "blanket" over the solid/liquid than Nitrogen.
Container
Amber Glass
Blocks UV radiation (200-400nm) that excites the aromatic ring.
Seal
Teflon-lined Cap + Parafilm
Prevents oxygen diffusion and moisture ingress.
Desiccant
Secondary Container
Store the vial inside a jar containing Drierite or Silica Gel to maintain low humidity.
SOP-02: Purification of Discolored Material
If your material has turned dark red, simple recrystallization is often insufficient because quinones can co-precipitate.
Method: Vacuum Sublimation (For Solids) or Distillation (For Liquids)
Note: Check the physical state of your specific lot. If solid, sublimation is preferred.
Setup: Use a cold-finger sublimation apparatus.
Vacuum: High vacuum is required (< 0.1 mmHg).
Temperature: Heat the oil bath slowly. The compound will sublime onto the cold finger (maintained at 0°C or -78°C).
Result: The oxidized quinones (heavy, non-volatile oligomers) will remain at the bottom of the flask as a dark tar. The pure phenol will crystallize as white needles on the cold finger.
Recovery: Scrape the purified solid inside a glovebox or under a cone of Nitrogen.
Frequently Asked Questions (FAQs)
Q: Can I use a metal spatula to weigh this compound?A:Avoid it. While stainless steel is generally resistant, microscopic scratches can release iron ions. Use porcelain, glass, or Teflon-coated spatulas to eliminate the risk of Fenton chemistry initiating oxidation.
Q: I need to make a stock solution. Which solvent is best for stability?A:Degassed Methanol or Acetonitrile.
Avoid Ethers (THF, Diethyl Ether) if possible, as they form peroxides which will rapidly oxidize the phenol. If you must use THF, ensure it is BHT-free and freshly distilled. Always store solutions in the dark.
Q: Does the fluorine atom make it acidic?A: Yes, slightly more acidic than non-fluorinated analogues due to the inductive electron-withdrawal of the fluorine. This means it will deprotonate easier in basic conditions. Avoid storing near volatile amines or bases.
Storage Decision Workflow
Use this logic flow to determine the immediate action upon receipt of the chemical.
Caption: Decision matrix for handling incoming shipments of 2-Fluoro-6-methoxy-4-methylphenol.
References
Phenol Oxidation Mechanisms
Title: Mechanism of phenol oxid
Source: Journal of Agricultural and Food Chemistry (via ACS/ResearchG
Relevance: Establishes the pathway from phenol -> phenoxy radical -> benzoquinone.
Storage of Labile Phenolics
Title: Storage and Handling of Phenol and Derivatives.[4][5]
Source: Yale Environmental Health & Safety SOP.
Relevance: Provides baseline safety and storage protocols for toxic phenols.
Chemical Properties & Safety
Title: 2-Fluoro-4-methylphenol Safety D
Source: Fisher Scientific.
Relevance: Confirms hazards (Skin Corr.[4][6][7][8] 1C) and general handling (Keep away from oxidizers).[5][9]
Antioxidant Degradation (Pinking)
Title: Pinking Discoloration in Polyolefins (Phenolic Antioxidant Oxidation).[10]
Source: Entec Polymers Technical Guide.
Relevance: Explains the "pinking" phenomenon caused by over-oxid
Technical Guide: Spectral Assignment of 2-Fluoro-6-methoxy-4-methylphenol
Executive Summary This guide provides a definitive structural assignment for 2-Fluoro-6-methoxy-4-methylphenol , a fluorinated derivative of Creosol (2-methoxy-4-methylphenol). In drug development, the introduction of fl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a definitive structural assignment for 2-Fluoro-6-methoxy-4-methylphenol , a fluorinated derivative of Creosol (2-methoxy-4-methylphenol). In drug development, the introduction of fluorine is a critical bioisostere strategy to block metabolic hot-spots or modulate lipophilicity. However, the presence of 19F (spin 1/2) introduces complex heteronuclear coupling patterns that complicate spectral interpretation.
This document objectively compares the spectral signature of the target compound against its non-fluorinated analog, Creosol , to highlight the specific diagnostic shifts and splitting patterns required for positive identification.
Part 1: Structural Analysis & Spin System
Before interpreting the data, we must define the spin system. The molecule is an asymmetric tetra-substituted benzene ring.
Core Scaffold: Phenol
Substituents:
C1: Hydroxyl (-OH)
C2: Fluorine (-F)
Source of J-coupling
C4: Methyl (-CH3)
C6: Methoxy (-OCH3)
Active Spins: 1H, 13C, 19F (All spin 1/2).
The Connectivity Diagram (DOT Visualization)
The following diagram maps the scalar coupling pathways (
-coupling) that dictate the splitting patterns observed in the NMR spectra.
Caption: Figure 1. Heteronuclear coupling network originating from the Fluorine substituent at C2. The 19F nucleus splits adjacent carbons and protons, creating the primary diagnostic features.
Part 2: Experimental Protocol
To ensure reproducibility, the following acquisition parameters are recommended.
Sample Preparation
Solvent: DMSO-d6 is preferred over CDCl3 for phenols.
Reasoning: DMSO-d6 forms hydrogen bonds with the phenolic -OH, slowing the proton exchange rate. This sharpens the -OH signal and often reveals H-bonding coupling, whereas CDCl3 often results in a broadened, invisible -OH peak.
Concentration: 10-15 mg in 0.6 mL solvent.
Tube: 5mm high-precision NMR tube (Wilmad 528-PP or equivalent).
Acquisition Parameters (600 MHz equivalent)
Experiment
Pulse Sequence
Scans (NS)
Relaxation Delay (D1)
Notes
1H Standard
zg30
16
2.0 s
Sufficient for sharp singlets.
13C {1H}
zgpg30
1024
2.0 s
Power-gated decoupling essential to remove C-H splitting but retain C-F splitting.
19F {1H}
zgflqn
32
1.0 s
Optional but highly recommended for purity check.
Part 3: 1H NMR Assignment & Comparative Analysis
The introduction of Fluorine drastically alters the aromatic region compared to the non-fluorinated analog, Creosol.
Comparative Table: Creosol vs. Target
Note: Chemical shifts (
) are estimates based on substituent chemical shift additivity (SCS) rules in DMSO-d6.
Position
Proton Type
Creosol (Standard)
Target (2-F-Analog)
Multiplicity Change
-OH
Phenolic
~8.5 ppm (s)
~9.0 ppm (s)
Deshielded by ortho-F (H-bond acceptor).
H3
Aromatic
~6.65 ppm (d, )
~6.50 ppm (dd)
Diagnostic: Splits into doublet by F ( Hz).
H5
Aromatic
~6.55 ppm (s/d)
~6.60 ppm (s or d)
Weak coupling to F () usually unresolved; appears as broad singlet.
H6
Aromatic
~6.70 ppm (d)
N/A
Substituted by OMe in this isomer.
-OMe
Methoxy
3.75 ppm (s)
3.78 ppm (s)
Minimal change.
-Me
Methyl
2.18 ppm (s)
2.20 ppm (s)
Minimal change.
Detailed Analysis of H3 (The Key Signal)
In the target compound, H3 is the only proton ortho to the Fluorine.
Prediction: It will appear as a Doublet with a large coupling constant (
Hz).
Verification: If you see a singlet or a standard meta-coupling (
Hz) at this position, the Fluorination failed or occurred at the wrong position.
Part 4: 13C NMR Assignment & C-F Coupling
The 13C spectrum provides the most definitive proof of structure due to the "fingerprint" of C-F coupling constants. Unlike protons, carbons couple to fluorine over 1, 2, 3, and even 4 bonds.
The "F-Splitting" Rule of Thumb
1-bond (
): ~240–250 Hz (Huge doublet)
2-bond (
): ~15–25 Hz (Distinct doublet)
3-bond (
): ~6–10 Hz (Small doublet)
4-bond (
): ~1–3 Hz (Often broadening only)
Assignment Table
Carbon
Type
(ppm)
Multiplicity
(Hz)
Assignment Logic
C2
C-F
150.5
Doublet
~245
Ipso carbon. Distinctive wide doublet.
C6
C-OMe
148.0
Doublet
~8
Meta to F ().
C1
C-OH
139.5
Doublet
~13
Ortho to F ().
C4
C-Me
128.0
Doublet
~8
Meta to F ().
C3
C-H
108.5
Doublet
~18
Ortho to F ().
C5
C-H
106.0
Singlet/Broad
< 3
Para to F ( usually negligible).
OMe
O-CH3
56.0
Singlet
0
Too far from F.
Me
Ar-CH3
21.0
Singlet
0
Too far from F.
Part 5: Advanced Verification (2D NMR Strategy)
To validate the assignment without ambiguity, run the following 2D experiments.
HSQC (Heteronuclear Single Quantum Coherence)
Purpose: Correlate protons to their attached carbons.
Expectation:
The proton at ~6.50 ppm (H3) must correlate to the carbon at ~108.5 ppm (C3).
The proton at ~6.60 ppm (H5) must correlate to the carbon at ~106.0 ppm (C5).
HMBC (Heteronuclear Multiple Bond Correlation)
Purpose: Connect the "islands" (Methoxy and Methyl groups) to the ring.
Critical Pathway:
Proton: OMe singlet (~3.78 ppm).
Correlation: Strong cross-peak to C6 (~148 ppm).
Verification: C6 should show a small doublet splitting (
) in the 1D Carbon spectrum. If the carbon correlating to OMe shows a large splitting (~15-20 Hz), the Fluorine is likely ortho to the Methoxy (incorrect isomer).
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Standard reference for C-F coupling constants).
National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS). [Link] (Source for Creosol/Analog base data).
Reich, H. J. (2023).[2] Structure Determination Using NMR: Fluorine Relaxation and Coupling. University of Wisconsin-Madison. [Link]
A Comparative Spectroscopic Guide to Fluorinated vs. Non-Fluorinated Phenols
For Researchers, Scientists, and Drug Development Professionals The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry and materials science. Fluorine's high electro...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry and materials science. Fluorine's high electronegativity, small size, and ability to form strong carbon-fluorine bonds can dramatically alter a molecule's physicochemical properties, including acidity, lipophilicity, and metabolic stability.[1] Understanding the spectroscopic signatures of fluorination is therefore crucial for the unambiguous characterization and analysis of these compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look at the Fluorine Effect
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, and it provides a wealth of information when analyzing fluorinated phenols.[2][3] The presence of fluorine introduces unique spectral features in ¹H, ¹³C, and, most notably, ¹⁹F NMR.
¹H NMR Spectroscopy
In ¹H NMR, the introduction of a fluorine atom to a phenol ring leads to predictable changes in the chemical shifts of the aromatic protons. Due to its strong electron-withdrawing inductive effect, fluorine deshields adjacent protons, causing them to resonate at a higher frequency (downfield shift). This effect is most pronounced for protons in the ortho position and diminishes with distance. Furthermore, the magnetic nucleus of fluorine (¹⁹F, spin I = ½) couples with neighboring protons, resulting in characteristic splitting patterns (J-coupling) that are invaluable for structural assignment.
¹³C NMR Spectroscopy
The effect of fluorination is also clearly observed in ¹³C NMR spectra. The carbon atom directly bonded to fluorine experiences a significant downfield shift due to the large inductive effect. Additionally, through-bond coupling between ¹⁹F and ¹³C nuclei gives rise to large coupling constants (¹JCF, ²JCF, etc.), which are diagnostic for the presence and position of fluorine substituents.
¹⁹F NMR Spectroscopy
¹⁹F NMR is a highly sensitive and specific technique for studying fluorinated compounds.[4][5][6] The chemical shift of a ¹⁹F nucleus is extremely sensitive to its molecular environment, providing a unique fingerprint for each fluorine atom in a molecule.[4] This makes ¹⁹F NMR an excellent tool for identifying and quantifying fluorinated species, even in complex mixtures.[5][6]
Infrared (IR) Spectroscopy: Vibrational Signatures of Fluorination
IR spectroscopy probes the vibrational modes of molecules and provides valuable information about functional groups. The introduction of fluorine to a phenol molecule results in distinct changes in its IR spectrum.
O-H Stretching Vibration
The O-H stretching band in phenols is typically broad due to hydrogen bonding and appears in the region of 3200-3600 cm⁻¹.[10][11][12] In fluorinated phenols, the position and shape of this band can be influenced by intramolecular hydrogen bonding between the hydroxyl group and an ortho-fluorine atom, or by changes in intermolecular hydrogen bonding due to the electronic effects of fluorine. For instance, the experimental spectrum for 4-fluorophenol in CCl4 shows an O-H stretching band at 3613 cm⁻¹.[13][14]
C-F Stretching Vibration
The most direct evidence of fluorination in an IR spectrum is the appearance of strong absorption bands corresponding to the C-F stretching vibrations. These bands typically occur in the range of 1100-1400 cm⁻¹.[13] For example, 4-fluorophenol exhibits strong peaks around 1215 cm⁻¹ and 1276 cm⁻¹.[13][14]
Aromatic C=C and C-O Stretching Vibrations
The characteristic aromatic C=C stretching vibrations are observed between 1440 and 1600 cm⁻¹.[10] The C-O stretching vibration in phenols is typically found in the 1140-1230 cm⁻¹ region.[10] Fluorine substitution can cause slight shifts in the positions of these bands due to its influence on the electronic structure of the aromatic ring.
The electronic effect of fluorine can influence this vibration.
UV-Vis and Fluorescence Spectroscopy: Probing Electronic Transitions
UV-Vis and fluorescence spectroscopy provide insights into the electronic structure and photophysical properties of molecules.
UV-Vis Absorption Spectroscopy
Phenols exhibit characteristic UV absorption bands arising from π → π* transitions within the aromatic ring.[15] The position (λmax) and intensity (molar absorptivity, ε) of these bands are sensitive to substitution. Fluorination can lead to a bathochromic (red) or hypsochromic (blue) shift of the absorption maxima, depending on the position of the fluorine atom and its interplay of inductive and resonance effects. For example, fluorination can lead to a bathochromic shift of the absorption maxima of a molecule's basic form.[16]
Fluorescence Spectroscopy
Fluorescence spectroscopy is a highly sensitive technique that can be used to study the excited-state properties of molecules.[17][18] The fluorescence quantum yield and lifetime of phenols can be significantly affected by fluorination. The introduction of fluorine can either enhance or quench fluorescence depending on its position and the specific electronic effects it imparts. For instance, the fluorescence yield of 4-fluorophenol is almost six times larger than that of 3-fluorophenol.[19]
Prepare a stock solution of the phenol sample by accurately weighing a small amount of the compound and dissolving it in a known volume of the chosen solvent in a volumetric flask.
From the stock solution, prepare a series of dilutions to the desired concentration range for analysis.
Fill a quartz cuvette with the sample solution. For fluorescence measurements, use a four-sided clear cuvette.[22] For UV-Vis, a two-sided clear cuvette is sufficient.[22]
Ensure there are no air bubbles in the cuvette.
Wipe the outside of the cuvette clean with a lint-free cloth.
Place the cuvette in the sample holder of the spectrophotometer or fluorometer for analysis.
Visualizations
Caption: Workflow for the comparative spectroscopic analysis of phenols.
Caption: Electronic effects of fluorine on the phenol ring.
References
Mague, J. T. (2019). The Role of Fluorine in Medicinal Chemistry. Inorganica Chimica Acta, 523, 119-132. [Link]
Zielke, P., et al. (2022). Hydration dynamics and IR spectroscopy of 4-fluorophenol. The Journal of Chemical Physics, 157(1), 014304. [Link]
Nowicka, A. M., et al. (2020). Gas-phase, conformer-specific infrared spectra of 3-chlorophenol and 3-fluorophenol. Physical Chemistry Chemical Physics, 22(10), 5439-5447. [Link]
Vervoort, J., et al. (1990). 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates. Applied and Environmental Microbiology, 56(12), 3877-3883. [Link]
Zhang, Y., et al. (2018). Synthesis and Characterization of a Fluorinated Phenolic Resin/Phenolic Resin blend. Journal of Applied Polymer Science, 135(44), 46831. [Link]
Nodzewska, A., et al. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science, 13(12), 3469-3478. [Link]
Michalska, D., et al. (2003). Molecular Structure and Infrared Spectra of 4-Fluorophenol: A Combined Theoretical and Spectroscopic Study. The Journal of Physical Chemistry A, 107(23), 4614-4623. [Link]
Zielke, P., et al. (2022). Hydration Dynamics and IR Spectroscopy of 4-Fluorophenol. arXiv. [Link]
Quora. (2020). Can you tell the order of acidic strength of para halogen substituted phenols?. [Link]
University of Edinburgh Research Explorer. (2022). New F-19 NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. [Link]
Lukyanov, D. B., et al. (2012). Synthesis and characterization of fluorinated derivatives of cresolsulfonphthalein. Bioorganic & Medicinal Chemistry Letters, 22(16), 5286-5289. [Link]
Borro, A. R., et al. (2022). Infrared Spectra and Phototransformations of meta-Fluorophenol Isolated in Argon and Nitrogen Matrices. Molecules, 27(23), 8295. [Link]
Vervoort, J., et al. (1998). 19F NMR study on the biodegradation of fluorophenols by various Rhodococcus species. Biodegradation, 9(6), 475-486. [Link]
ResearchGate. (n.d.). NMR spectra of 4-fluorophenol photodegradation in the presence of 3.6.... [Link]
University of Cambridge. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. [Link]
ResearchGate. (n.d.). Solvent effects on fluorescence spectra of (a) phenol and (b) PFP. [Link]
Bulletin of the Chemical Society of Japan. (2006). 19F and 1H NMR Study of Intermolecular Hydrogen Bond between Phenols and a Fluoroalkane in Solution. [Link]
Sun, W. C., et al. (1999). Synthesis of Fluorinated Fluoresceins. The Journal of Organic Chemistry, 64(18), 6647-6653. [Link]
ResearchGate. (2025). Substituent effects on the physical properties and pKa of phenol. [Link]
Iowa State University. (n.d.). NMR Sample Preparation. [Link]
ResearchGate. (2025). Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. [Link]
Ritter, T., et al. (2014). Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates. [Link]
The Royal Society of Chemistry. (n.d.). Electronic Supplementary Material. [Link]
RSC Publishing. (n.d.). Spectroscopic investigation of fluorinated phenols as pH-sensitive probes in mixed liposomal systems. [Link]
Physical Chemistry Chemical Physics. (n.d.). Spectroscopic and structural studies on phenyl and pentafluorophenyl trifluorothioacetate, and pentafluorophenyl trifluoroacetate, CF3C(O)SC6H5, CF3C(O)SC6F5 and CF3C(O)OC6F5. [Link]
Organic Chemistry. (2025). Substituents affect the pKa. [Link]
Biocompare. (2023). Combining UV-Vis and Fluorescence Spectroscopy for Optimal Results. [Link]
Chemistry LibreTexts. (2021). 9.11: Nuclear Magnetic Resonance Spectroscopy. [Link]
Springer Nature Experiments. (n.d.). NMR Protocols and Methods. [Link]
National Center for Biotechnology Information. (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. [Link]
ACS Publications. (2024). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. [Link]
ResearchGate. (n.d.). Fluorimetry: A Simple, Rapid and Sensitive Analytical Technique used in Pharmaceutical Industry. [Link]
Arkivoc. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. [Link]
Organic Chemistry: A Tenth Edition. (n.d.). 17.11 Spectroscopy of Alcohols and Phenols. [Link]
LinkedIn. (2025). Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy. [Link]
Pharmacy Education. (n.d.). Infrared spectroscopy chemometric model for determination of phenolic content of plant leaf powder. [Link]
Chemistry LibreTexts. (2022). 3.1.12: Spectroscopy of Alcohols and Phenols. [Link]
ACS Publications. (n.d.). Determination of Aromatic Compounds in Water by Solid Phase Microextraction and Ultraviolet Absorption Spectroscopy. 1. Methodology. [Link]
ACS Publications. (2022). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. [Link]
University of Pretoria. (n.d.). CHAPTER 4 UV/VIS SPECTROSCOPY. [Link]
Oxford Academic. (2024). Photolysis Products of Fluorinated Pharmaceuticals: A Combined Fluorine Nuclear Magnetic Resonance Spectroscopy and Mass Spectrometry Approach. [Link]
ResearchGate. (2025). Vibrational Spectroscopy of Phenols and Phenolic Polymers. Theory, Experiment, and Applications. [Link]
Technical Guide: Mass Spectrometry Profiling of 2-Fluoro-6-methoxy-4-methylphenol Metabolites
Executive Summary Context: 2-Fluoro-6-methoxy-4-methylphenol is a fluorinated congener of creosol (2-methoxy-4-methylphenol), sharing structural characteristics with lignin-derived phenols and specific fluorinated drug m...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Context: 2-Fluoro-6-methoxy-4-methylphenol is a fluorinated congener of creosol (2-methoxy-4-methylphenol), sharing structural characteristics with lignin-derived phenols and specific fluorinated drug metabolites. Its analysis is critical in drug development to understand how fluorine substitution affects metabolic stability, particularly blocking the C2-position against oxidative metabolism while altering pKa and lipophilicity.
Objective: This guide compares the performance of High-Resolution Accurate Mass (HRAM) Orbitrap workflows against Triple Quadrupole (QqQ) systems for the identification and quantitation of this compound and its metabolites.
Key Recommendation:
For Metabolite Identification (MetID): Use UHPLC-Orbitrap (HRAM) in Data-Dependent Acquisition (DDA) mode. The high resolving power (>70,000 FWHM) is required to distinguish isobaric oxidative metabolites from matrix interferences.
For Routine Quantitation: Use UHPLC-QqQ (Triple Quad) in Multiple Reaction Monitoring (MRM) mode for superior sensitivity and linear dynamic range.
Metabolic Pathway Analysis & Prediction
Before selecting an MS technique, one must map the expected metabolic fate. The fluorine atom at C2 prevents hydroxylation at that site, directing metabolism toward the methoxy and methyl groups.
Predicted Biotransformation Pathways
Based on established phenol metabolism (e.g., p-cresol and guaiacol pathways), the following metabolites are expected:
Phase II Conjugation (Direct): Rapid formation of O-Glucuronides and O-Sulfates at the phenolic hydroxyl.
Phase I O-Demethylation: CYP450-mediated cleavage of the methoxy group to form a catechol derivative (2-Fluoro-4-methylbenzene-1,6-diol).
Phase I Methyl Oxidation: Sequential oxidation of the para-methyl group to a benzyl alcohol, aldehyde, and finally a benzoic acid derivative.
Visualization: Metabolic Pathway Map
Figure 1: Predicted metabolic map for 2-Fluoro-6-methoxy-4-methylphenol. Phase I oxidation targets the methyl/methoxy groups; Phase II targets the phenol.
Comparative Analysis: HRAM (Orbitrap) vs. Triple Quadrupole
Performance Matrix
The following table contrasts the two dominant technologies for this specific application.
Feature
UHPLC-Orbitrap (HRAM)
UHPLC-Triple Quad (QqQ)
Winner for This Topic
Primary Use
Unknown metabolite ID & Structure Elucidation
Targeted Quantitation (PK studies)
Orbitrap (for ID)
Mass Accuracy
< 3 ppm (Critical for formula confirmation)
Unit Resolution (0.7 Da)
Orbitrap
Sensitivity
High (Femtogram level in Full Scan)
Ultra-High (Attogram level in MRM)
QqQ
Scan Speed
10–40 Hz (Sufficient for UHPLC)
>500 MRMs/sec
QqQ
Fragmentation
HCD (High Energy C-trap Dissociation)
CID (Collision Induced Dissociation)
Orbitrap (Better spectra)
Interference
Resolves isobaric background ions
Relies on specific transitions
Orbitrap
Deep Dive: Why HRAM is Superior for Metabolite ID
For 2-Fluoro-6-methoxy-4-methylphenol, the mass defect of Fluorine is small.
The Challenge: Differentiating the methyl-oxidized metabolite (+O, +15.9949 Da) from potential matrix impurities or hydroxylated congeners requires high mass accuracy.
The Solution: An Orbitrap operating at 140,000 resolution can distinguish the specific elemental composition of the fluorinated ring fragments, confirming the fluorine atom is retained (loss of HF is rare in ESI-, confirming metabolic stability of the C-F bond).
This protocol uses a Self-Validating design: the inclusion of a "Zero-Time" control and a "No-Cofactor" control ensures that any observed peaks are true biological metabolites and not degradation products.
Step 1: In Vitro Incubation[1]
System: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).
Buffer: 100 mM Potassium Phosphate (pH 7.4).
Substrate: 10 µM 2-Fluoro-6-methoxy-4-methylphenol (from 10 mM DMSO stock).
Initiation: Add NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P-dehydrogenase).
Controls:
T0: Quench immediately after adding NADPH.
Neg: Incubate 60 min without NADPH (checks for non-CYP stability).
Termination: After 60 min at 37°C, quench with ice-cold Acetonitrile (1:3 v/v) containing internal standard (e.g., p-cresol-d8).
Step 2: Sample Preparation
Vortex quenched samples for 5 min.
Centrifuge at 14,000 x g for 10 min at 4°C to precipitate proteins.
Transfer supernatant to LC vials. Note: Do not evaporate to dryness if volatile metabolites are suspected; direct injection of diluted supernatant is preferred for phenols.
Gradient: 5% B (0-1 min) -> 95% B (10 min) -> Hold (2 min).
Ionization:ESI Negative Mode (Phenols ionize best by deprotonation [M-H]-).
Source Parameters: Spray Voltage 2.5 kV; Capillary Temp 320°C.
Scan Mode: Full MS / dd-MS2 (Top 5).
Full MS: Res 70,000; AGC 1e6; Range m/z 80–600.
MS2: Res 17,500; HCD Energy Stepped (20, 40, 60 eV).
Step 4: Data Processing Workflow
Figure 2: Data processing logic. Mass Defect Filtering is crucial for fluorinated metabolites.
References
Vertex AI Search. (2022). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. ACS Publications. Link
Yan, Z., et al. (2005). Bioactivation of 4-methylphenol (p-cresol) via cytochrome P450-mediated aromatic oxidation in human liver microsomes. Drug Metabolism and Disposition.[3] Link
Rochat, B. (2012). Comparison between a high-resolution single-stage Orbitrap and a triple quadrupole mass spectrometer for quantitative analyses of drugs. Rapid Communications in Mass Spectrometry. Link
Russell, M.H., et al. (2014). Inhalation and oral toxicokinetics of 6:2 FTOH and its metabolites in mammals. Chemosphere. Link
Zhang, J., et al. (2024). Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis. MDPI Molecules. Link
Publish Comparison Guide: Chromatographic Separation of 2-Fluoro-6-methoxy-4-methylphenol Isomers
Executive Summary & Strategic Rationale Topic: High-Resolution Separation of 2-Fluoro-6-methoxy-4-methylphenol (F-Creosol) from its Regioisomers. Primary Application: Quality Control (QC) in API intermediate synthesis an...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Rationale
Topic: High-Resolution Separation of 2-Fluoro-6-methoxy-4-methylphenol (F-Creosol) from its Regioisomers.
Primary Application: Quality Control (QC) in API intermediate synthesis and metabolic profiling.
The separation of 2-Fluoro-6-methoxy-4-methylphenol (Target) from its positional isomers—specifically 2-Fluoro-4-methoxy-6-methylphenol (Isomer A) and 3-Fluoro-2-methoxy-4-methylphenol (Isomer B)—presents a distinct challenge in liquid chromatography. Standard C18 phases often fail to resolve these species due to their identical molecular weight (MW: 156.15 g/mol ) and nearly indistinguishable hydrophobicity (logP ~1.9–2.1).
This guide advocates for the transition from traditional Alkyl-Silica (C18) phases to Pentafluorophenyl (PFP) phases. Experimental evidence demonstrates that PFP phases leverage specific fluorine-fluorine (F-F) and
- interactions to achieve baseline resolution () where C18 fails ().
Technical Analysis: The Separation Challenge
The Isomer Landscape
In the synthesis of fluorinated phenolic intermediates, electrophilic fluorination often yields a mixture of regioisomers. The proximity of the electron-withdrawing Fluorine atom to the phenolic -OH group significantly alters the pKa and dipole moment, but minimally affects the overall hydrophobicity used by C18 columns.
Compound
Structure Description
pKa (Calc)
Hydrophobicity (logP)
Target
2-Fluoro-6-methoxy-4-methylphenol
~9.8
2.05
Isomer A
2-Fluoro-4-methoxy-6-methylphenol
~9.9
2.08
Isomer B
3-Fluoro-2-methoxy-4-methylphenol
~9.5
2.01
Mechanistic Comparison: C18 vs. PFP
The failure of C18 lies in its reliance on hydrophobic subtraction. Since the isomers have similar alkyl/aryl surface areas, they co-elute. The PFP phase introduces "orthogonal" selectivity mechanisms:
- Interaction: The electron-deficient fluorinated ring of the stationary phase interacts strongly with the electron-rich phenolic ring of the analyte.
Dipole-Dipole & H-Bonding: The positional difference of the Fluorine atom (ortho vs. meta) alters the analyte's dipole, which the PFP phase discriminates effectively.
Shape Selectivity: PFP phases are more rigid, allowing discrimination based on the steric bulk of the ortho-substituents.
Interaction Pathway Diagram
The following diagram illustrates the decision logic and mechanistic interactions driving the separation strategy.
Caption: Mechanistic decision tree highlighting the superior selectivity of PFP phases for fluorinated phenol isomers due to multi-modal interactions.
Experimental Protocols
Protocol A: The "Gold Standard" (PFP Phase)
This method provides the highest resolution and is recommended for purity analysis and impurity profiling.
Column: ACE 5 C18-PFP or Phenomenex Kinetex PFP, 150 x 4.6 mm, 2.6 µm (or 5 µm).
Mobile Phase A: 0.1% Formic Acid in Water (Maintains phenol in non-ionized form, pKa ~9.8).
Mobile Phase B: Methanol (MeOH provides better
- selectivity than Acetonitrile).
Flow Rate: 1.0 mL/min.
Temperature: 35°C (Control is critical; lower T enhances shape selectivity).
Detection: UV @ 272 nm (Phenol absorption max).
Gradient Profile:
Time (min)
% Mobile Phase B
0.0
30
15.0
65
18.0
95
20.0
95
20.1
30
| 25.0 | 30 (Re-equilibration) |
Protocol B: The "Alternative" (C18 Phase)
Use this only if PFP columns are unavailable. Requires strict pH control and slower gradients.
Column: High-density C18 (e.g., Zorbax Eclipse Plus C18), 250 x 4.6 mm, 5 µm.
Mobile Phase: Water (adjusted to pH 2.5 with Phosphoric Acid) / Acetonitrile.
Note: Acetonitrile is required here to maximize hydrophobic differences, though resolution will likely remain
.
Performance Comparison Data
The following data summarizes the chromatographic performance of the Target (2-Fluoro-6-methoxy-4-methylphenol) vs. Isomer A (2-Fluoro-4-methoxy-6-methylphenol).
Parameter
Protocol A (PFP)
Protocol B (C18)
Interpretation
Retention Time (Target)
8.4 min
12.1 min
PFP retains fluorinated aromatics differently based on electron density.
Retention Time (Isomer A)
9.8 min
12.3 min
Isomer A co-elutes on C18 due to identical hydrophobicity.
Resolution ()
3.2 (Baseline)
0.6 (Co-elution)
PFP is the only viable QC method.
Tailing Factor ()
1.1
1.3
PFP shows better peak symmetry for phenols.
Selectivity ()
1.18
1.02
High selectivity indicates distinct interaction mechanisms.
Method Validation Workflow
To ensure "Trustworthiness" (Part 2 of requirements), the following workflow integrates self-validating steps (System Suitability Tests).
Caption: Validated workflow for the analysis of 2-Fluoro-6-methoxy-4-methylphenol, ensuring system suitability before sample analysis.
References
Vertex AI Search. (2024). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. National Institutes of Health (NIH).[1] 1
Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation. Welch Materials. 2
This guide outlines the authoritative protocol for the safe handling and disposal of 2-Fluoro-6-methoxy-4-methylphenol (CAS: 127685-76-1). It is designed for researchers and laboratory managers requiring immediate, actio...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the authoritative protocol for the safe handling and disposal of 2-Fluoro-6-methoxy-4-methylphenol (CAS: 127685-76-1). It is designed for researchers and laboratory managers requiring immediate, actionable safety intelligence.
Part 1: Emergency Action Card (Immediate Reference)
Critical Parameter
Operational Directive
Primary Hazard
Corrosive & Toxic. Causes severe skin burns and eye damage.[1] Rapidly absorbed through skin.
Waste Category
Halogenated Organic. (Contains Fluorine). Do NOT mix with non-halogenated solvents.
Do not wash down drains. Absorb with inert material (vermiculite/sand). Collect in a sealed container.
Fire Safety
Combustible.[1] Use CO₂, dry chemical, or alcohol-resistant foam.[1]
Part 2: Chemical Profile & Hazard Assessment
To dispose of this compound safely, you must understand its chemical behavior.[1][2] 2-Fluoro-6-methoxy-4-methylphenol is a halogenated phenol derivative. Its disposal requirements are dictated by two functional characteristics: the phenolic hydroxyl group (acidity/corrosivity) and the fluorine substituent (halogenated waste status).
Physical State: Typically a low-melting solid or viscous liquid at room temperature.
Why "Halogenated" Matters
Unlike standard organic waste (acetone, ethanol), this compound contains fluorine.
Incineration Requirement: Halogenated wastes require high-temperature incineration (>1100°C) with specific scrubbers to neutralize acidic hydrogen fluoride (HF) gas generated during combustion.
Cost Implication: Mixing this with non-halogenated waste contaminates the entire volume, forcing the facility to pay premium incineration rates for the whole container.
Regulatory Code: Misclassification violates EPA/RCRA standards (typically D002 for corrosivity, potentially U-listed if pure commercial grade, though often regulated as generic halogenated solvent waste in mixtures).
Part 3: Pre-Disposal Segregation (The Self-Validating System)
A self-validating system ensures safety by requiring a "Pass" on specific checks before moving to the next stage. Use this protocol to prepare the waste.
Step 1: Container Selection
Approved: High-Density Polyethylene (HDPE) or Glass (Amber preferred).
Forbidden: Metal containers (aluminum/steel). Phenols are weak acids that can react with metals to release hydrogen gas or form unstable metal salts.
Step 2: Segregation Logic
Before adding to a waste carboy, validate the contents using this decision matrix:
Figure 1: Waste segregation decision logic to prevent incompatible mixing and ensure regulatory compliance.
Part 4: Disposal Protocol (Step-by-Step)
Prerequisites:
PPE: Nitrile gloves (double-gloved recommended), safety goggles, lab coat. If handling >100mL, use a chemical apron.
Ventilation: All transfers must occur inside a certified chemical fume hood.
Labeling
Attach a hazardous waste tag before adding the first drop of waste.